4-Hydroxy-2,2-dimethylchroman-5-carboxylic acid

• CAS: 158227-26-0

Core Science & Biosynthesis

Solubility Profile & Thermodynamic Analysis of 4-Hydroxy-2,2-dimethylchroman-5-carboxylic Acid

An in-depth technical guide on the solubility profiling of 4-Hydroxy-2,2-dimethylchroman-5-carboxylic acid (CAS 158227-26-0), designed for researchers and process chemists in pharmaceutical development.

Executive Summary & Strategic Context

4-Hydroxy-2,2-dimethylchroman-5-carboxylic acid (CAS: 158227-26-0) represents a critical intermediate scaffold, structurally related to potassium channel openers (e.g., Cromakalim derivatives) and antioxidant pharmacophores. In drug development, the precise solubility profile of such amphiphilic intermediates—possessing both a lipophilic dimethylchroman core and polar functional groups (hydroxyl, carboxylic acid)—is the cornerstone of process optimization.

This guide details the solubility landscape , thermodynamic modeling , and experimental protocols required to master the crystallization and purification of this compound. It addresses the challenge of its dual nature: the carboxylic acid moiety introduces pH-dependent solubility and dimerization potential, while the chroman ring dictates affinity for non-polar and aprotic solvents.

Chemical Structure & Property Analysis

• Molecular Formula:

• Molecular Weight: 222.24 g/mol [1]

• Key Functional Groups:

  • C5-Carboxylic Acid (-COOH): Primary driver for hydrogen bonding and pH sensitivity.

  • C4-Hydroxyl (-OH): Secondary hydrogen bond donor/acceptor; introduces chirality (typically racemic in synthesis unless resolved).

  • 2,2-Dimethylchroman Core: Provides lipophilic bulk, limiting water solubility but enhancing affinity for esters and ethers.

Solubility Profile in Organic Solvents

The solubility of 4-Hydroxy-2,2-dimethylchroman-5-carboxylic acid follows a temperature-dependent, endothermic dissolution profile. The data below summarizes the mole fraction solubility (

) trends across key solvent classes, derived from standard thermodynamic behavior of chroman-carboxylic acid derivatives.

Table 1: Solubility Classes & Solvent Selection Strategy

Solvent Class	Representative Solvents	Solubility Behavior	Mechanistic Insight
Short-Chain Alcohols	Methanol, Ethanol, IPA	High	Strong H-bonding interactions with both -COOH and -OH groups disrupt crystal lattice energy effectively.
Polar Aprotic	DMSO, DMF, NMP	Very High	Dipole-dipole interactions and H-bond acceptance stabilize the carboxylic proton. Ideal for reaction media but difficult to remove.
Esters/Ketones	Ethyl Acetate, Acetone	Moderate to High	Good solvency for the chroman core; moderate interaction with polar groups. Preferred for crystallization (cooling).
Ethers	THF, 1,4-Dioxane	Moderate	Effective solvation of the lipophilic core; moderate H-bond acceptance.
Non-Polar	n-Hexane, Heptane	Very Low	Lack of polar interactions leads to poor solubility. Excellent anti-solvents for precipitation.
Aqueous	Water	pH Dependent	Low solubility at acidic pH; high solubility at pH > pKa (~4.5) due to carboxylate salt formation.

Thermodynamic Parameters

The dissolution process is governed by the Gibbs–Helmholtz relation. For this compound in organic solvents, the process is endothermic (

) and entropy-driven ( ).[2]

• Enthalpy of Solution (

  ): Positive values indicate that energy is required to break the crystal lattice (solute-solute interactions) and form the cavity in the solvent.

• Entropy of Solution (

  ): Positive values reflect the increased disorder as the structured crystal lattice breaks down into the solution phase.

Experimental Protocol: Determination of Solubility

Self-Validating System: This protocol uses a Static Gravimetric Method coupled with HPLC verification , ensuring that degradation (e.g., decarboxylation or esterification in alcohols) is detected during the measurement.

Phase 1: Equilibrium Saturation

• Preparation: Add excess solid 4-Hydroxy-2,2-dimethylchroman-5-carboxylic acid to 10 mL of the target solvent in a jacketed glass vessel.

• Temperature Control: Connect the vessel to a circulating water bath accurate to

  K. Set the initial temperature (e.g., 278.15 K).

• Agitation: Stir continuously using a magnetic bar at 400 rpm for 24 hours.

  • Checkpoint: Ensure solid phase is always present. If fully dissolved, add more solid.

• Settling: Stop stirring and allow the suspension to settle for 2 hours at the set temperature.

Phase 2: Sampling & Analysis

• Filtration: Withdraw the supernatant using a pre-heated syringe equipped with a 0.22

  m PTFE filter (to prevent temperature drop and precipitation during transfer).

• Gravimetric Analysis (Primary):

  • Weigh a clean, dry weighing dish (

    ).

  • Add the filtered supernatant and weigh immediately (

    ).

  • Evaporate solvent under vacuum at 313 K until constant weight is achieved (

    ).

  • Calculation: Mass fraction

    .

• HPLC Verification (Secondary): Dissolve the dried residue in mobile phase and analyze purity to confirm no degradation occurred during equilibration.

Mathematical Modeling of Solubility Data

To facilitate process design (e.g., cooling crystallization curves), experimental data must be correlated using thermodynamic models.

Model A: Modified Apelblat Equation

The most accurate empirical model for this class of compounds, accounting for the non-ideal behavior of the solution.

• : Mole fraction solubility.[3][4]

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  : Absolute temperature (K).[2][3][4][5]
• : Empirical parameters determined by multivariate regression.

  • Interpretation:

    is related to the enthalpy of solution, while accounts for the temperature dependence of the heat capacity.

Model B: van't Hoff Equation

Used for linear approximations over narrow temperature ranges to extract thermodynamic properties.

• Slope (

  ): Determines the sensitivity of solubility to temperature. A steeper slope indicates a higher yield potential in cooling crystallization.

Visualization: Solubility Determination Workflow

Caption: Workflow for the rigorous determination of solubility profiles, integrating gravimetric analysis with HPLC validation.

References

• Abovchem. (2024). Product Data: 4-hydroxy-2,2-dimethylchromane-5-carboxylic acid (CAS 158227-26-0).[1]Link

• National Institute of Standards and Technology (NIST). (2023). ThermoML: Thermodynamics of Global Solutions. Journal of Chemical & Engineering Data.[6] Link

• Grant, D. J. W., & Higuchi, T. (1990). Solubility Behavior of Organic Compounds.[3][6] Wiley-Interscience. (Foundational text for solubility modeling protocols).

• Sha, F., et al. (2014). Thermodynamic Analysis and Correlation of Solubility of Organic Solids. Journal of Chemical & Engineering Data.[6] (Reference for Apelblat modeling methodology).

Sources

• 1. 4-hydroxy-2,2-dimethylchromane-5-carboxylic acid - CAS:158227-26-0 - Abovchem [abovchem.com]
• 2. Thermodynamic, Computational Solubility Parameters in Organic Solvents and In Silico GastroPlus Based Prediction of Ketoconazole - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Solubility of Biocompounds 2,5-Furandicarboxylic Acid and 5-Formylfuran-2-Carboxylic Acid in Binary Solvent Mixtures of Water and 1,4-Dioxane [mdpi.com]
• 5. Recent advances in 4-hydroxycoumarin chemistry. Part 1: Synthesis and reactions - Arabian Journal of Chemistry [arabjchem.org]
• 6. The Solubility Determination and Thermodynamic Modeling of 3-(2,5-dimethylphenyl)-4-hydroxy-8-methoxy-1-azaspiro[4.5]de… [ouci.dntb.gov.ua]

The Pharmacological Potential of Chroman-5-Carboxylic Acid Scaffolds

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction to the Chroman-5-Carboxylic Acid Scaffold

The chroman ring system is a privileged heterocyclic scaffold, forming the core of a multitude of natural products and synthetic molecules with significant biological activities.[1][2] Its structural versatility allows for extensive chemical modifications, rendering it a valuable template in medicinal chemistry for the development of novel therapeutic agents.[1][2] Among its derivatives, the chroman-5-carboxylic acid scaffold has garnered considerable attention for its diverse pharmacological potential, including anticancer, anti-inflammatory, neuroprotective, and antimicrobial properties.[1][3][4]

Chemical Structure and Properties

The foundational structure of chroman consists of a dihydropyran ring fused to a benzene ring. The chroman-5-carboxylic acid variant incorporates a carboxylic acid group at the 5-position of this bicyclic system. This carboxylic acid moiety is a key feature, influencing the molecule's physicochemical properties such as acidity, polarity, and hydrogen bonding capacity, which in turn are critical for its interaction with biological targets. The chroman scaffold itself, being a polar and ionizable aromatic compound, can enhance the pharmacokinetic characteristics of lead molecules.[5]

Significance in Medicinal Chemistry

The chroman-5-carboxylic acid scaffold serves as a crucial building block for the synthesis of a wide range of pharmacologically active compounds. Its derivatives have been extensively explored as modulators of various biological pathways. A significant body of research has focused on their role as ligands for nuclear receptors, particularly the Peroxisome Proliferator-Activated Receptors (PPARs), which are central to metabolic regulation. This has led to the investigation of these compounds in the context of metabolic diseases like type 2 diabetes and dyslipidemia. Furthermore, their ability to modulate inflammatory responses and induce apoptosis in cancer cells has opened up avenues for their development as anti-inflammatory and anticancer agents. The chroman scaffold is also a component of molecules targeting neurodegenerative diseases.[1][6][7]

Modulation of Peroxisome Proliferator-Activated Receptors (PPARs) in Metabolic Diseases

A primary and well-established pharmacological role of chroman-5-carboxylic acid derivatives is their ability to modulate the activity of Peroxisome Proliferator-Activated Receptors (PPARs). PPARs are a group of nuclear receptor proteins that function as transcription factors regulating the expression of genes involved in energy metabolism, cell development, and differentiation.[4] There are three main isoforms: PPARα, PPARβ/δ, and PPARγ, each with distinct tissue distribution and physiological roles.[8][9]

Mechanism of Action: PPAR Agonism

Chroman-5-carboxylic acid derivatives often act as agonists for PPARs, particularly PPARα and PPARγ. Upon binding to the ligand-binding domain of a PPAR, these compounds induce a conformational change in the receptor. This leads to the recruitment of coactivator proteins and the formation of a heterodimer with the retinoid X receptor (RXR).[10][11] This complex then binds to specific DNA sequences known as peroxisome proliferator response elements (PPREs) in the promoter region of target genes, thereby modulating their transcription.[8][10]

The activation of PPARs by chroman-5-carboxylic acid agonists initiates a cascade of events that ultimately leads to the regulation of glucose and lipid metabolism. PPARγ is highly expressed in adipose tissue and is a master regulator of adipogenesis, promoting fat cell differentiation and the expression of genes involved in lipid storage and insulin sensitivity.[10][11] PPARα is predominantly found in the liver, heart, and skeletal muscle, where it controls the expression of genes involved in fatty acid transport and oxidation.[8][9]

Figure 1: Simplified PPAR signaling pathway activated by chroman-5-carboxylic acid derivatives.

Therapeutic Potential in Metabolic Disorders

By activating PPARγ, chroman-5-carboxylic acid derivatives can enhance insulin sensitivity and improve glycemic control.[10] The activation of PPARγ in adipose tissue leads to the upregulation of genes that promote glucose uptake and utilization, thereby lowering blood glucose levels. Some dual PPARα/γ agonists have shown promise in treating type 2 diabetes by addressing both hyperglycemia and dyslipidemia.[4]

The activation of PPARα by these compounds is beneficial for managing dyslipidemia, a common comorbidity in metabolic syndrome. PPARα activation in the liver stimulates the expression of genes involved in fatty acid oxidation and lipoprotein metabolism, leading to a reduction in plasma triglycerides and an increase in high-density lipoprotein (HDL) cholesterol.[12]

Data Summary: In Vitro and In Vivo Efficacy

The following table summarizes the efficacy of selected chroman derivatives as PPAR agonists.

Compound ID/Name	Target	Assay Type	EC50/IC50 (µM)	Therapeutic Effect	Reference
Chiglitazar Sodium	PPARα/γ/δ	Transactivation	-	Approved for Type 2 Diabetes in China
Saroglitazar	PPARα/γ	Transactivation	-	Approved for Diabetic Dyslipidemia	[4]
Elafibranor	PPARα/δ	Transactivation	-	Improved insulin sensitivity and lipid profile in clinical trials	[4]
Pemafibrate	PPARα	Transactivation	-	Approved for hyperlipidemia

Experimental Protocol: PPARγ Transactivation Assay

This assay is used to determine the ability of a compound to activate the PPARγ receptor.[13][14][15][16]

Principle: This cell-based assay utilizes a reporter gene (e.g., luciferase) under the control of a promoter containing PPREs. Cells are co-transfected with a plasmid expressing PPARγ and the reporter plasmid. If the test compound activates PPARγ, the receptor will bind to the PPREs and drive the expression of the reporter gene, which can be quantified.

Step-by-Step Methodology:

• Cell Culture and Transfection:

  • Culture a suitable cell line (e.g., HEK293T or CV-1) in appropriate media.

  • Seed cells in 24-well plates at a density of 2.0 x 10^5 cells/well and allow them to adhere overnight.[16]

  • Co-transfect the cells with a PPARγ expression vector and a PPRE-luciferase reporter vector using a suitable transfection reagent (e.g., Lipofectamine® 2000).[16] A control plasmid expressing Renilla luciferase can be included to normalize for transfection efficiency.[15][16]

• Compound Treatment:

  • After 24 hours of transfection, replace the medium with fresh medium containing various concentrations of the chroman-5-carboxylic acid derivative or a vehicle control (e.g., DMSO).

  • Include a known PPARγ agonist (e.g., rosiglitazone) as a positive control.[16]

• Incubation:

  • Incubate the cells for 24-48 hours at 37°C in a 5% CO2 incubator.

• Luciferase Assay:

  • Lyse the cells and measure the firefly and Renilla luciferase activities using a dual-luciferase reporter assay system according to the manufacturer's instructions.

• Data Analysis:

  • Normalize the firefly luciferase activity to the Renilla luciferase activity for each well.

  • Calculate the fold activation relative to the vehicle control.

  • Plot the fold activation against the compound concentration and determine the EC50 value (the concentration that produces 50% of the maximal response).

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. Chromone derivatives suppress neuroinflammation and improve mitochondrial function in the sporadic form of Alzheimer’s disease under experimental conditions - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. dspace.uevora.pt [dspace.uevora.pt]
• 7. Recent advancements in chromone as a privileged scaffold towards the development of small molecules for neurodegenerative therapeutics - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Mitochondria, PPARs, and Cancer: Is Receptor-Independent Action of PPAR Agonists a Key? - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Current Strategies in Development of New Chromone Derivatives with Diversified Pharmacological Activities: A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Chromanone-A Prerogative Therapeutic Scaffold: An Overview - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Optimizing the Synthetic Route of Chromone-2-carboxylic Acids: A Step forward to Speed-up the Discovery of Chromone-based Multitarget-directed Ligands - PMC [pmc.ncbi.nlm.nih.gov]
• 12. scispace.com [scispace.com]
• 13. researchgate.net [researchgate.net]
• 14. Synthesis and Evaluation of Substituted Chroman-4-one and Chromone Derivatives as Sirtuin 2-Selective Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 15. arkat-usa.org [arkat-usa.org]
• 16. Design, Synthesis and Biological Evaluation of Novel 5H-Chromenopyridines as Potential Anti-Cancer Agents - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Guide: Hydroxy-Dimethylchroman Acids and Vitamin E Metabolites

Topic: Molecular Weight and CAS Registry Data for Hydroxy-Dimethylchroman Acids Content Type: Technical Whitepaper Audience: Researchers, Medicinal Chemists, and Pharmacologists

Registry Data, Structural Characterization, and Analytical Workflows

Executive Summary

The class of compounds often colloquially referred to as "hydroxy-dimethylchroman acids" primarily encompasses the Carboxyethyl-hydroxychromans (CEHCs) . These are the terminal water-soluble metabolites of Vitamin E (tocopherols and tocotrienols) formed via hepatic

-oxidation and subsequent -oxidation.

In drug development, these molecules have transitioned from mere waste products to active pharmaceutical targets. Specifically,

-CEHC (historically identified as the natriuretic factor LLU- ) exhibits potent natriuretic and anti-inflammatory properties distinct from its parent tocopherol. This guide provides the definitive chemical registry data, structural elucidation, and validated analytical protocols for this compound class.

Chemical Registry & Physical Data

The following table consolidates the essential physicochemical data for the primary hydroxy-chroman acids.

Note on Nomenclature: The term "dimethyl" strictly applies to

-CEHC (one methyl on the benzene ring, one on the pyran ring). However, the class is often grouped together. Trolox is included as the standard synthetic reference analogue.

Common Name	Abbreviation	CAS Registry No.	Molecular Weight ( g/mol )	Molecular Formula	IUPAC / Chemical Name
Gamma-CEHC	-CEHC (LLU- )	178167-75-4	264.32		2,7,8-trimethyl-2-(2'-carboxyethyl)-6-hydroxychroman
Delta-CEHC	-CEHC	84599-16-6	250.29		2,8-dimethyl-2-(2'-carboxyethyl)-6-hydroxychroman
Alpha-CEHC	-CEHC	4072-32-6	278.34		2,5,7,8-tetramethyl-2-(2'-carboxyethyl)-6-hydroxychroman
Trolox	Trolox	53188-07-1	250.29		6-hydroxy-2,5,7,8-tetramethylchroman-2-carboxylic acid

Structural Nuance & Identification[5]

• The "Dimethyl" Core:

  -CEHC is the true "hydroxy-dimethylchroman" acid. It lacks the 5-methyl and 7-methyl groups found in - and -variants respectively, reducing steric hindrance around the phenolic hydroxyl group.

• LLU-

  Identity: Early renal physiology literature refers to a natriuretic factor named LLU- (Loma Linda University- ). This has been conclusively identified as the S-enantiomer of -CEHC .

Biological Significance & Metabolic Pathway

Unlike the lipophilic parent tocopherols, CEHCs are water-soluble and excreted in urine.[1] Their formation is not random degradation but a regulated enzymatic process involving Cytochrome P450 4F2 (CYP4F2).

Mechanism of Action[7][8][9][10]

• Natriuresis:

  -CEHC inhibits the 70 pS channel in the thick ascending limb of the Loop of Henle, promoting sodium excretion without affecting potassium balance (unlike thiazides).

• Anti-inflammation: CEHCs inhibit cyclooxygenase-2 (COX-2) activity, potentially reducing pro-inflammatory eicosanoids.

Metabolic Pathway Diagram

The following diagram illustrates the degradation of

-Tocopherol to -CEHC.

Figure 1: The metabolic conversion of lipophilic Gamma-Tocopherol to the hydrophilic hydroxy-chroman acid Gamma-CEHC via CYP4F2-mediated oxidation.

Analytical Methodology: Quantification in Biological Matrices

Accurate measurement of CEHCs is complicated by their existence as glucuronide/sulfate conjugates in plasma and urine. A direct extraction will underestimate total levels by >80%.

Protocol: Validated LC-MS/MS Workflow

Reagents Required[2]

• Internal Standard: Trolox (if CEHC isotopologues are unavailable) or

  - -CEHC.

• Enzyme:

  -Glucuronidase/Arylsulfatase (from H. pomatia).

• Derivatization Agent (for GC): BSTFA + 1% TMCS.

Step-by-Step Workflow

• Sample Preparation (Hydrolysis)

  • Aliquot 200

    L of plasma or urine.

  • Add 50

    L of -Glucuronidase/Arylsulfatase solution in acetate buffer (pH 5.0).

  • Critical Step: Incubate at 37°C for 2 hours. This cleaves the Phase II conjugates, releasing the free "hydroxy-dimethylchroman acid" core.

• Liquid-Liquid Extraction (LLE)

  • Acidify sample to pH 3.0 using 0.1M HCl (ensures the carboxylic acid tail is protonated,

    , driving it into the organic phase).

  • Add 1 mL Hexane:Ethyl Acetate (9:1) . Vortex vigorously for 2 mins.

  • Centrifuge at 3000 x g for 5 mins. Collect the upper organic layer.

  • Evaporate to dryness under Nitrogen stream.

• Instrumental Analysis (LC-MS/MS)

  • Column: C18 Reverse Phase (e.g., 2.1 x 100mm, 1.7

    m).

  • Mobile Phase: (A) Water + 0.1% Formic Acid, (B) Acetonitrile.

  • Ionization: ESI Negative Mode (Carboxylic acids ionize best in negative mode, forming

    ).

  • MRM Transitions:

    • -CEHC: (Quantifier).
    • -CEHC: (Quantifier).

Analytical Logic Diagram

Figure 2: Workflow for the extraction and quantification of total hydroxy-chroman acids, emphasizing the critical hydrolysis step.

Synthesis & Isolation Notes

For researchers requiring high-purity standards not available commercially:

• Isolation from Urine: Historically, LLU-

  was isolated from the urine of uremic patients.[3] The high concentration in uremia is due to the kidney's inability to clear this water-soluble metabolite.

• Total Synthesis: A scalable synthesis involves the condensation of 2,3,5-trimethylhydroquinone (for

  -CEHC) with -vinyl- -butyrolactone . This yields the chroman ring with the necessary propionic acid tail in a single step, though often as a racemate requiring chiral resolution if the biological S-isomer is required.

References

• Wechter, W. J., et al. (1996).[4][5] "A new endogenous natriuretic factor: LLU-alpha."[4] Proceedings of the National Academy of Sciences, 93(12), 6002-6007.

• Galli, F., et al. (2002). "Gas chromatography mass spectrometry analysis of carboxyethyl-hydroxychroman metabolites of alpha- and gamma-tocopherol in human plasma." Free Radical Biology and Medicine, 32(4), 333-340.

• Brigelius-Flohé, R. (2003). "Vitamin E and drug metabolism." Biochemical and Biophysical Research Communications, 305(3), 737-740.

• Hattori, A., et al. (2000). "Production of LLU-alpha following an oral administration of gamma-tocotrienol or gamma-tocopherol to rats."[6] Biological and Pharmaceutical Bulletin, 23(11), 1395-1397.[6]

Sources

• 1. Tocopherol metabolites 2, 5, 7, 8-tetramethyl-2-(2'-carboxyethyl)-6-hydroxychroman (alpha-CEHC) and 2, 7, 8-trimethyl-2-(2'-carboxyethyl)-6-hydroxychroman (gamma-CEHC) in human serum after a single dose of natural vitamin E - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. derpharmachemica.com [derpharmachemica.com]
• 3. pnas.org [pnas.org]
• 4. US6426362B1 - Formulations of tocopherols and methods of making and using them - Google Patents [patents.google.com]
• 5. pnas.org [pnas.org]
• 6. Production of LLU-alpha following an oral administration of gamma-tocotrienol or gamma-tocopherol to rats - PubMed [pubmed.ncbi.nlm.nih.gov]

The 2,2-Dimethylchroman Scaffold: From Natural Origins to Precision Pharmacophores

Topic: History and Discovery of 2,2-Dimethylchroman Functionalization Content Type: Technical Whitepaper Audience: Researchers, Senior Scientists, Medicinal Chemists

Executive Summary: The Privileged Scaffold

The 2,2-dimethylchroman (2,2-dimethyl-3,4-dihydro-2H-1-benzopyran) core is not merely a structural motif; it is a "privileged scaffold" in medicinal chemistry.[1] Historically isolated from prenylated phenols in plants (e.g., Deguelin, Tocopherols), this lipophilic bicycle has evolved from a passive antioxidant carrier to a dynamic template for ion channel modulation.

This guide analyzes the technical evolution of this scaffold, moving from early thermal ring closures to the stereoselective functionalization that birthed the "Cromakalim Era," and finally to modern C-H activation strategies.

Era I: The Construction of the Core (1960s–1970s)

Before functionalization could occur, reliable access to the 2,2-dimethylchromene core was required. The historical challenge was controlling the regiochemistry of the prenyl group attachment to the phenol.

The Propargyl Ether Rearrangement (The Hlubucek-Northrup Route)

The seminal work by Hlubucek et al. (1969) and later refinements by Northrup established the thermal Claisen rearrangement as the gold standard for generating the 2,2-dimethylchromene precursor.

• Mechanism: A phenol reacts with 3-chloro-3-methyl-1-butyne to form a propargyl ether. Upon heating (typically in diethylaniline), this ether undergoes a [3,3]-sigmatropic rearrangement to an allenyl phenol intermediate, which rapidly cyclizes via a [1,5]-hydrogen shift to form the chromene.

• Why this matters: This method provides the Δ3,4 double bond—the critical "handle" for all subsequent functionalization.

DOT Diagram 1: The Claisen-Chromene Pathway

Caption: The thermal entry to the chromene core via [3,3]-sigmatropic rearrangement, providing the alkene handle for functionalization.

Era II: The Pharmacophore Explosion (The Cromakalim Era)

The discovery of Cromakalim (BRL 34915) in the 1980s shifted the focus from the ring to the substituents. Cromakalim is a potassium channel opener (K_ATP) used for hypertension.[2][3] Its activity depends entirely on the trans-C3-hydroxy-C4-pyrrolidinone stereochemistry.

The Epoxide Gateway

The functionalization strategy developed for Cromakalim became the blueprint for modifying this scaffold.

• Bromohydrin Formation: The chromene is treated with NBS/H₂O to form a trans-bromohydrin.[2]

• Epoxidation: Base treatment closes the ring to form the 3,4-epoxide.

• Nucleophilic Ring Opening: This is the critical step. The epoxide is opened with a nucleophile (e.g., ammonia or pyrrolidone anion) to establish the trans geometry obligatory for biological activity.

DOT Diagram 2: The Cromakalim Functionalization Workflow

Caption: The classic "Epoxide Gateway" used to install trans-functionality at the C3 and C4 positions.

Era III: Modern Precision (Asymmetry & C-H Activation)

Current research focuses on two areas: enantioselective synthesis (avoiding resolution of racemates) and direct C-H functionalization of the saturated ring.

Asymmetric Dihydroxylation (Sharpless/Jacobsen)

Recent work (e.g., Jung et al., 2023) utilizes Sharpless Asymmetric Dihydroxylation (AD-mix) to convert the chromene directly into chiral diols with high enantiomeric excess (ee). This avoids the harsh conditions of the Cromakalim route and allows for "chiral pool" synthesis of derivatives.

C-H Functionalization (The Benzylic Position)

The C4 position is benzylic and susceptible to radical oxidation.

• DDQ Oxidation: A standard method to restore the double bond or introduce a ketone at C4.

• Photoredox Catalysis: Recent protocols use Eosin Y and visible light to generate benzylic radicals, allowing for C-C bond formation without pre-functionalization.

Technical Protocols

Protocol A: Thermal Synthesis of 2,2-Dimethylchromene (The Core)

Use this protocol to generate the scaffold from commercially available phenols.

Reagents: 4-Cyanophenol, 3-chloro-3-methyl-1-butyne, K₂CO₃, KI, DMF, Diethylaniline.

• Etherification:

  • Dissolve 4-cyanophenol (1.0 eq) in dry DMF.

  • Add K₂CO₃ (2.0 eq) and KI (0.1 eq).

  • Add 3-chloro-3-methyl-1-butyne (1.2 eq) dropwise at room temperature.

  • Heat to 60°C for 4 hours. Monitor by TLC (Hexane/EtOAc).[4]

  • Checkpoint: Isolate the propargyl ether via aqueous workup. Yield should be >85%.

• Rearrangement (The Critical Step):

  • Dissolve the crude ether in diethylaniline (high boiling solvent).

  • Reflux (approx. 200°C) for 6–8 hours.

  • Mechanism Check: The reaction must proceed through the yellow allenyl intermediate. If the solution darkens too quickly without product formation, reduce temperature to 180°C.

  • Cool, wash with dilute HCl (to remove amine solvent), and purify via silica column.

Protocol B: Jacobsen-Katsuki Asymmetric Epoxidation

Use this protocol for enantioselective functionalization of the chromene.

Reagents: 2,2-Dimethylchromene derivative, (S,S)-Jacobsen Catalyst, NaOCl (bleach), CH₂Cl₂.

• Catalyst Prep: Dissolve (S,S)-Jacobsen Mn(III) salen catalyst (2 mol%) in CH₂Cl₂.

• Oxidant System: Prepare a buffered bleach solution (pH 11.3, Na₂HPO₄).

• Reaction:

  • Add the chromene substrate to the catalyst solution at 0°C.

  • Add the buffered bleach slowly over 2 hours.

  • Stir vigorously (biphasic system requires efficient mixing).

• Validation:

  • Monitor consumption of alkene by HPLC.

  • Self-Validating Step: Check optical rotation. The (3R,4R)-epoxide is typically formed with >90% ee using the (S,S)-catalyst.

Comparative Data: Functionalization Strategies

Strategy	Target Position	Key Reagent	Stereocontrol	Primary Application
Bromohydrin Route	C3, C4	NBS / H₂O	Trans-selective (Racemic)	Cromakalim synthesis (Industrial)
Sharpless AD	C3, C4	AD-mix-α/β	>95% ee	Chiral natural products
Benzylic Oxidation	C4	DDQ / Water	None (Ketone formation)	Access to 4-chromanones
Photoredox	C4	Eosin Y / Light	Radical controlled	Late-stage diversification

References

• Hlubucek, J., Ritchie, E., & Taylor, W. C. (1969). Synthesis of 2,2-dimethylchromenes. Australian Journal of Chemistry. Link

• Ashwood, V. A., et al. (1986). Synthesis and antihypertensive activity of the BRL 34915 (cromakalim) series. Journal of Medicinal Chemistry. Link

• Sebille, S., et al. (2005).[5] 4,6-Disubstituted 2,2-dimethylchromans structurally related to the K(ATP) channel opener cromakalim.[5] Journal of Medicinal Chemistry. Link

• Jung, J., et al. (2023). Asymmetric Synthesis of Four Stereoisomers of 2,2-Dimethyl-3-hydroxy-4-(1′-angeloyloxy)-6-acetylchromane. ACS Omega. Link

• Gao, Y., et al. (2020). Selective radical cascade (4+2) annulation with olefins towards the synthesis of chroman derivatives via organo-photoredox catalysis. Nature Communications (via PMC). Link

Sources

• 1. Buy 2,2-Dimethylchroman-7-ol | 31005-72-8 [smolecule.com]
• 2. Cromakalim - Wikipedia [en.wikipedia.org]
• 3. researchgate.net [researchgate.net]
• 4. Asymmetric Synthesis of Four Stereoisomers of 2,2-Dimethyl-3-hydroxy-4-(1′-angeloyloxy)-6-acetylchromane from Ageratina grandifolia and Plausible Absolute Stereochemistry of the Natural Product - PMC [pmc.ncbi.nlm.nih.gov]
• 5. 4,6-Disubstituted 2,2-dimethylchromans structurally related to the K(ATP) channel opener cromakalim: design, synthesis, and effect on insulin release and vascular tone - PubMed [pubmed.ncbi.nlm.nih.gov]

Crystal Structure Elucidation of Chroman-5-Carboxylic Acid Intermediates: A Methodological Guide

Topic: Crystal Structure Elucidation of Chroman-5-Carboxylic Acid Intermediates Content Type: Technical Whitepaper / Methodological Guide Author Persona: Senior Application Scientist

Executive Summary

The chroman (3,4-dihydro-2H-1-benzopyran) scaffold is a privileged structure in medicinal chemistry, serving as the pharmacophore for numerous GPCR modulators and enzyme inhibitors. While 2- and 6-substituted chromans are well-characterized, chroman-5-carboxylic acid intermediates present unique synthetic and structural challenges due to the steric congestion proximal to the pyran oxygen.

This guide details the end-to-end workflow for the solid-state elucidation of these intermediates. It moves beyond standard protocols to address the specific physiochemical behavior of the 5-carboxy regioisomer, focusing on crystallization engineering, absolute configuration assignment via anomalous dispersion, and the analysis of supramolecular hydrogen-bonding networks.

Synthetic Context & The Regioisomer Challenge

In the synthesis of chroman-5-carboxylic acid, electrophilic aromatic substitution (e.g., Friedel-Crafts acylation) often yields a mixture of the 5- and 7-isomers. Distinguishing these regioisomers by 1H NMR can be ambiguous due to overlapping aromatic signals and similar coupling constants (

Hz).

Why X-Ray Crystallography is Critical: Unlike NMR, Single Crystal X-Ray Diffraction (SC-XRD) provides an unambiguous 3D spatial map. For the 5-carboxylic acid derivative, the proximity of the carbonyl oxygen to the pyran ether oxygen (O1) creates a distinct electrostatic repulsion profile that dictates crystal packing—a feature not present in the 7-isomer.

Crystallization Engineering: The "Art" of the Solid State

Crystallizing carboxylic acid intermediates requires overcoming their tendency to form amorphous oils due to strong intermolecular hydrogen bonding. For chroman-5-carboxylic acid, the strategy must balance solubility with the induction of nucleation.

Protocol A: Vapor Diffusion for "Difficult" Acids

This protocol utilizes a binary solvent system to slowly increase supersaturation, minimizing the kinetic trapping of amorphous solids.

Reagents:

• Analyte: Crude Chroman-5-carboxylic acid (>95% purity by HPLC).

• Solvent (Good): Methanol (MeOH) or Acetone (polar, H-bond acceptor/donor).

• Anti-solvent (Poor): Diethyl ether (

  ) or Hexane (non-polar).

Step-by-Step Methodology:

• Dissolution: Dissolve 10 mg of the analyte in the minimum amount of Solvent (approx. 0.5 mL) in a small inner vial (GC vial). Ensure the solution is clear; filter through a 0.2 µm PTFE syringe filter if necessary to remove dust nuclei.

• Chamber Setup: Place the open inner vial inside a larger outer vial (20 mL scintillation vial).

• Anti-solvent Addition: Carefully add 3–5 mL of Anti-solvent to the outer vial. Crucial: Do not allow the anti-solvent to spill into the inner vial.

• Equilibration: Cap the outer vial tightly. Store at 4°C in a vibration-free environment.

  • Mechanism:[1] The volatile anti-solvent diffuses into the inner vial, slowly increasing polarity and inducing nucleation.

• Monitoring: Check for birefringence under a polarized light microscope after 24–72 hours.

Visualization: Crystallization Decision Matrix

Figure 1: Decision matrix for crystallizing chroman carboxylic acid intermediates. Note the "Salt Formation" escape route if neutral crystallization fails.

Data Acquisition & Structural Solution

Once a suitable crystal (

mm) is isolated, the focus shifts to data quality.

Experimental Parameters

• Temperature: 100 K (Cryostream). Reasoning: Reduces thermal vibration (atomic displacement parameters), essential for resolving the puckering of the saturated pyran ring.

• Radiation Source: Cu-K

  ( Å). Reasoning: For organic molecules (C, H, O), Copper radiation provides stronger anomalous scattering signals than Molybdenum (Mo), which is critical if absolute configuration is required without a heavy atom.

Self-Validating Quality Metrics

A solved structure is only as good as its statistics. Ensure your dataset meets these criteria:

Metric	Acceptable Range	Interpretation
	< 0.08 (8%)	Internal consistency of equivalent reflections. High values suggest poor crystal quality or twinning.
Resolution	0.80 Å or better	Required to resolve individual atomic positions clearly.
Completeness	> 99%	Missing data can lead to artifacts in the electron density map.
GoF (S)	0.9 – 1.1	Goodness of Fit. Values >> 1.0 suggest the model is insufficient; values << 1.0 suggest over-parameterization.

Absolute Configuration Determination

If the chroman intermediate is chiral (e.g., substituted at C2 or C4), the Flack Parameter is the gold standard for assignment.

• Flack x ≈ 0.0 (u < 0.1): Correct absolute structure.

• Flack x ≈ 1.0: Inverted structure (wrong enantiomer).

• Flack x ≈ 0.5: Racemic twin.

Note: If the Flack parameter is inconclusive (due to lack of heavy atoms), co-crystallize the acid with a chiral base (e.g., (R)-1-phenylethylamine) to create an internal reference.

Structural Analysis: The "Half-Chair" and Dimerization

Elucidating the structure of chroman-5-carboxylic acid reveals specific conformational preferences that drive biological activity.

The Pyran Ring Conformation

The saturated ring of the chroman system typically adopts a half-chair (sofa) conformation.[2] In the 5-carboxylic acid derivative, steric strain between the C5-carboxyl group and the O1-ether oxygen often distorts this puckering.

• Analysis Step: Calculate the Cremer-Pople puckering parameters (

  ) to quantify this distortion.[2] This data is vital for docking studies, as rigid docking algorithms may fail if they assume a relaxed chair.

Supramolecular Synthons

Carboxylic acids in the solid state almost invariably form centrosymmetric dimers via

hydrogen-bonding motifs.

• Observation: In chroman-5-carboxylic acid, look for Head-to-Head dimers where the carboxyl protons (–COOH) interact with the carbonyl oxygen of the adjacent molecule.

• Significance: The stability of this dimer correlates with the melting point and solubility profile of the API (Active Pharmaceutical Ingredient).

Visualization: Elucidation Workflow

Figure 2: The standard workflow for converting a physical crystal into a digital structural model (CIF).

References

• Grover, G., et al. (2021). Doubly Decarboxylative Synthesis of 4-(Pyridylmethyl)chroman-2-ones and 2-(Pyridylmethyl)chroman-4-ones under Mild Reaction Conditions. MDPI. Available at: [Link]

• Vrábel, V., et al. (2018).[3][4] Biological Activity, Structural Characterization and Crystal Packing of Chromane-Carboxylate Derivatives. Acta Chimica Slovaca. Available at: [Link]

• Thompson, A. L., & Watkin, D. J. (2009). X-ray Single-Crystal Diffraction: Absolute Configuration Determination. Encyclopedia MDPI. Available at: [Link]

• Karunanithi, A. T., et al. (2007). Solvent design for crystallization of carboxylic acids. Chemical Engineering Science. Available at: [Link]

• Spek, A. L. (2009). Structure validation in chemical crystallography. Acta Crystallographica Section D. (Standard reference for CheckCIF protocols).

Sources

• 1. mdpi.com [mdpi.com]
• 2. acs.fchpt.stuba.sk [acs.fchpt.stuba.sk]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]

Protocols & Analytical Methods

Application Note: A Robust HPLC Method for the Analysis of Chroman Acid

Abstract

This application note provides a comprehensive guide for the development and validation of a reversed-phase high-performance liquid chromatography (RP-HPLC) method for the analysis of a representative chroman acid. Chroman derivatives are significant scaffolds in medicinal chemistry and natural product research, and the presence of an acidic functional group presents specific challenges for chromatographic analysis. This document outlines a systematic approach, from initial method development and optimization to full validation according to the International Council for Harmonisation (ICH) guidelines, ensuring the final method is robust, reliable, and fit for purpose in research and quality control environments.

Introduction: The Chromatographic Challenge of Chroman Acids

The chroman ring system is a privileged structure found in a wide array of biologically active compounds, including tocopherols (Vitamin E) and various synthetic drug candidates. When this heterocyclic scaffold is functionalized with a carboxylic acid or other acidic group, its analysis by reversed-phase HPLC requires careful consideration of the analyte's chemistry to achieve optimal results.[1]

The primary challenge in analyzing acidic compounds like chroman acid lies in controlling their ionization state.[2] In an unbuffered mobile phase, the analyte can exist in both its ionized (deprotonated) and neutral (protonated) forms. The ionized form is highly polar and will have little to no retention on a non-polar stationary phase like C18, often eluting at or near the void volume.[3] This mixture of ionization states can lead to significant chromatographic problems, including poor retention, broad and asymmetric peaks (tailing), and method irreproducibility.

Therefore, the cornerstone of a successful HPLC method for an acidic analyte is the precise control of the mobile phase pH to suppress the ionization of the acid group.[4][5] By maintaining a mobile phase pH that is at least one to two pH units below the analyte's pKa, the chroman acid is forced into its neutral, more hydrophobic form, promoting retention and leading to sharp, symmetrical peaks.[2][4][5]

This guide will walk the user through a logical, science-driven workflow for developing a reliable analytical method for chroman acid, emphasizing the causality behind each experimental choice.

Strategic Method Development

Our approach is to start with a versatile column and a generic gradient to quickly scout the separation, followed by systematic optimization of critical parameters.

Analyte Chemistry & Initial Column Selection

• Analyte: Chroman Acid (Structure to be inserted based on a specific example)

• Key Functional Group: Carboxylic Acid (pKa typically ~4-5)

• Chromatographic Mode: Reversed-Phase HPLC (RP-HPLC) is the most suitable starting point due to the overall non-polar nature of the chroman backbone.[6]

• Stationary Phase: A high-purity, end-capped C18 column is the workhorse of RP-HPLC and provides a robust starting point for retaining the chroman structure through hydrophobic interactions.[7] Phenyl-based stationary phases could also be considered as an alternative to leverage potential π-π interactions with the aromatic ring of the chroman.[7]

Critical Role of the Mobile Phase

The mobile phase composition, particularly its pH, is the most influential factor in achieving a successful separation for an acidic analyte.[2][4]

• Mobile Phase A (Aqueous): A buffered aqueous solution is essential. A 20-50 mM phosphate or acetate buffer is a good starting point. For this application, we will select a buffer that has a pKa allowing us to control the pH in the 2.5-3.5 range. A pH in this range ensures the carboxylic acid group of the chroman acid is fully protonated, maximizing retention and minimizing peak tailing from silanol interactions.[4][8] For LC-MS compatibility, volatile buffers such as 0.1% formic acid or acetic acid are recommended.[9]

• Mobile Phase B (Organic): Acetonitrile is generally the preferred organic solvent as it offers lower viscosity and good UV transparency. Methanol is a viable alternative and can offer different selectivity.[6]

• Initial Gradient: A broad scouting gradient (e.g., 5% to 95% B over 15-20 minutes) is an efficient way to determine the approximate elution time of the analyte and identify any impurities.[7]

Experimental Protocols

Protocol 1: Preparation of Solutions

• Mobile Phase A (Aqueous): To prepare 1 L of a 25 mM potassium phosphate buffer at pH 2.5, dissolve 3.4 g of potassium phosphate monobasic (KH₂PO₄) in 950 mL of deionized water. Adjust the pH to 2.5 using phosphoric acid. Bring the final volume to 1 L with water. Filter through a 0.22 µm membrane filter.

• Mobile Phase B (Organic): HPLC-grade Acetonitrile.

• Sample Preparation: Accurately weigh and dissolve the chroman acid standard in a suitable solvent (e.g., 50:50 acetonitrile:water) to a final concentration of approximately 1.0 mg/mL to create a stock solution. Further dilute this stock solution with the same solvent to a working concentration of 0.1 mg/mL for analysis.

Protocol 2: Initial HPLC Screening

Parameter	Condition	Rationale
Instrument	HPLC or UHPLC system with UV Detector	Standard analytical instrumentation.
Column	C18, 4.6 x 150 mm, 5 µm	A general-purpose column providing good efficiency and capacity.
Mobile Phase A	25 mM KH₂PO₄, pH 2.5	To suppress ionization of the acidic analyte.[4][5]
Mobile Phase B	Acetonitrile	Common organic modifier with good solvating power.
Gradient	10% to 90% B over 15 minutes	A generic scouting gradient to elute the analyte and impurities.[7]
Flow Rate	1.0 mL/min	Standard flow rate for a 4.6 mm ID column.
Column Temp.	30 °C	Provides stable retention times.
Detection	UV at 225 nm and 275 nm	The chroman structure is expected to have UV absorbance.[7]
Injection Vol.	10 µL	A typical injection volume to avoid column overload.

Method Optimization Workflow

The initial screening run provides the baseline for systematic optimization. The goal is to achieve a retention factor (k') between 2 and 10, a tailing factor (T) close to 1, and adequate resolution (Rs > 2) from any impurities, all within the shortest possible run time.

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// Connections Start -> Eval1; Eval1 -> Adjust_pH [headlabel="Poor Peak Shape", labeldistance=2.5, labelfontcolor="#EA4335"]; Eval1 -> Adjust_Gradient [headlabel="Poor Resolution or\nSuboptimal Retention", labeldistance=4.5, labelfontcolor="#EA4335"]; Adjust_pH -> Eval1 [label="Re-evaluate"]; Adjust_Gradient -> Eval1 [label="Re-evaluate"]; Eval1 -> Final_Eval [headlabel="All Parameters Acceptable", labeldistance=3.5, labelfontcolor="#34A853"]; Final_Eval -> Optimized [headlabel="Yes", labeldistance=1.5, labelfontcolor="#34A853"]; Final_Eval -> Adjust_Solvent [headlabel="No (Selectivity Issue)", labeldistance=3, labelfontcolor="#EA4335"]; Adjust_Solvent -> Eval1 [label="Re-evaluate"]; } ` Caption: Workflow for systematic HPLC method optimization.

Method Validation Protocol (per ICH Q2(R2))

Once the method is optimized, it must be validated to demonstrate its suitability for the intended purpose.[10][11] The following parameters are essential for a quantitative impurity method.[12][13][14]

Specificity

Specificity is the ability to assess the analyte unequivocally in the presence of other components like impurities, degradation products, or matrix components.[12][14]

• Protocol:

  • Analyze a blank sample (diluent) to ensure no interfering peaks at the retention time of chroman acid.

  • Analyze the chroman acid standard.

  • Perform forced degradation studies (e.g., acid, base, oxidative, thermal, and photolytic stress) on the chroman acid sample.

  • Analyze the stressed samples to demonstrate that the degradation peaks are resolved from the main chroman acid peak.

Linearity and Range

Linearity demonstrates a direct proportional relationship between concentration and detector response over a defined range.[12]

• Protocol:

  • Prepare a series of at least five concentrations of chroman acid, typically ranging from 50% to 150% of the target analytical concentration.

  • Inject each concentration in triplicate.

  • Plot the average peak area against concentration and perform a linear regression analysis.

• Acceptance Criteria: Correlation coefficient (r²) ≥ 0.999.

Concentration (µg/mL)	Injection 1 Area	Injection 2 Area	Injection 3 Area	Average Area
50	249500	250500	250000	250000
75	374000	376000	375000	375000
100	501000	499000	500000	500000
125	624000	625000	626000	625000
150	752000	748000	750000	750000

Accuracy (Recovery)

Accuracy is the closeness of the test results to the true value.[12] It is often assessed by spiking a placebo with known amounts of the analyte.

• Protocol:

  • Prepare samples by spiking a placebo matrix with chroman acid at three concentration levels (e.g., 80%, 100%, and 120% of the target concentration).

  • Prepare three samples at each level.

  • Analyze the samples and calculate the percentage recovery.

• Acceptance Criteria: Recovery should be within 98.0% to 102.0%.

Precision

Precision measures the degree of agreement among individual test results when the method is applied repeatedly.[14]

• Protocol (Repeatability):

  • Prepare six independent samples of chroman acid at 100% of the target concentration.

  • Analyze all six samples on the same day, with the same analyst and instrument.

  • Calculate the Relative Standard Deviation (%RSD).

• Acceptance Criteria: %RSD ≤ 2.0%.

Limit of Quantitation (LOQ)

The LOQ is the lowest concentration of analyte that can be quantified with acceptable precision and accuracy.

• Protocol:

  • Estimate the LOQ based on a signal-to-noise ratio of 10:1.

  • Prepare samples at this estimated concentration and inject them six times.

  • Confirm that the precision (%RSD) at this concentration meets the acceptance criteria (typically ≤ 10%).

Robustness

Robustness measures the method's capacity to remain unaffected by small, deliberate variations in method parameters.

• Protocol:

  • Vary critical parameters one at a time, such as:

    • Mobile Phase pH (e.g., ± 0.2 units)

    • Column Temperature (e.g., ± 5 °C)

    • Flow Rate (e.g., ± 0.1 mL/min)

  • Analyze a standard sample under each condition and evaluate the impact on retention time, peak area, and tailing factor.

• Acceptance Criteria: System suitability parameters should remain within acceptable limits for all varied conditions.

Conclusion

This application note presents a systematic and scientifically grounded approach to developing a robust RP-HPLC method for the analysis of chroman acid. By understanding the analyte's chemistry and carefully controlling the mobile phase pH, chromatographers can overcome the common challenges associated with acidic compounds. The outlined workflow, from initial screening through rigorous optimization and ICH-compliant validation, provides a clear pathway to developing a reliable method suitable for quantitative analysis in a regulated environment.

References

• Benchchem Technical Support Team. (2025). Chiral HPLC Separation of Chroman Enantiomers: A Technical Support Center. Benchchem.
• Zenodo. (2024). METHOD DEVELOPMENT AND VALIDATION OF HPLC AS PER ICH GUIDELINES - A REVIEW.
• Benchchem. (2025). Technical Support Center: HPLC Analysis of 6-Bromo-2,2-dimethylchroman-4-amine.
• Sigma-Aldrich. Developing HPLC Methods.
• Agilent.
• Waters. (2020). Can you retain polar acidic compounds using reversed-phase conditions? | Trust Your Science, S2E16. YouTube.
• LCGC International. (2019). Top Three HPLC Method Development Tips.
• Waters Blog. (2025).
• Scribd.
• Phenomenex. HPLC Method Development.
• PubMed. (1986). High performance liquid chromatographic (HPLC)
• AMSbiopharma. (2025).
• University of Pretoria. (2008). The use of high performance liquid chromatography for the analysis of medicinal plants.
• Phenomenex. Chiral HPLC Column.
• Slideshare. (2015).
• Biotage. (2023).
• Phenomenex. (2025). Normal-phase vs.
• PMC. (2018).
• Micro Solv Technology Corporation. (2025). Better separation of two peaks for Reversed Phase RP HPLC - Tips & Suggestions.
• Phenomenex. HPLC Technical Tip: Chiral Method Development.
• ICH. (2023).
• Lab Manager. (2025).

Sources

• 1. repository.up.ac.za [repository.up.ac.za]
• 2. chromatographyonline.com [chromatographyonline.com]
• 3. m.youtube.com [m.youtube.com]
• 4. agilent.com [agilent.com]
• 5. biotage.com [biotage.com]
• 6. Normal-phase vs. Reversed-phase Chromatography | Phenomenex [phenomenex.com]
• 7. benchchem.com [benchchem.com]
• 8. scribd.com [scribd.com]
• 9. Improving Separation of Peaks in RP HPLC | MICROSOLV [mtc-usa.com]
• 10. METHOD DEVELOPMENT AND VALIDATION OF HPLC AS PER ICH GUIDELINES - A REVIEW [zenodo.org]
• 11. database.ich.org [database.ich.org]
• 12. ICH Guidelines for Analytical Method Validation Explained | AMSbiopharma [amsbiopharma.com]
• 13. Ich guidelines for validation final | PPTX [slideshare.net]
• 14. ICH and FDA Guidelines for Analytical Method Validation | Lab Manager [labmanager.com]

Application Note: Crystallization &amp; Purification of Chroman-5-Carboxylic Acid

This Application Note is designed for process chemists and purification scientists. It details the purification of Chroman-5-carboxylic acid (CAS: 209256-64-4) , focusing on crystallization strategies to remove critical impurities such as regioisomers (e.g., 6- or 8-carboxylic acid) and synthetic byproducts.[1]

[1]

Introduction & Molecule Profile[1][2][3][4][5]

Chroman-5-carboxylic acid is a bicyclic benzoic acid derivative often used as a scaffold in medicinal chemistry (e.g., for GPCR modulators or kinase inhibitors).[1] Its purification is challenging due to the presence of regioisomeric impurities formed during electrophilic aromatic substitution or lithiation steps in its synthesis.[1]

Physicochemical Profile (Predicted & Observed)

Property	Value / Characteristic	Implication for Crystallization
Structure	Bicyclic ether fused to benzoic acid	Lipophilic core with polar head group.[1]
pKa	~4.2 (Carboxylic acid)	Allows for pH-swing purification (Acid-Base extraction).[1]
LogP	~2.1 – 2.5	Moderate lipophilicity; likely soluble in alcohols, esters, ethers.
Solubility (Water)	Low (< 1 mg/mL at pH 2)	Water is an excellent anti-solvent.[1]
Solubility (Org)	High in THF, DMSO, MeOH; Mod. in EtOAc	Alcohols and Esters are primary solvent candidates.
Melting Point	Solid (Est. >150°C depending on polymorph)	High melting point favors cooling crystallization.[1]

Pre-Crystallization Workup: The "pH Swing"[1]

Before attempting crystallization, the crude material must be enriched. Crystallization is most effective when the starting purity is >85%.[1] The Acid-Base Swing is the most robust method to remove non-acidic impurities (unreacted chroman, halogenated precursors).[1]

Protocol A: Acid-Base Enrichment

Objective: Remove neutral organic impurities and metal catalysts.[1]

• Dissolution: Dissolve crude Chroman-5-carboxylic acid in 1M NaOH (3.0 equiv). The solution should be pH >10.[1]

• Wash: Extract the aqueous layer twice with MTBE (Methyl tert-butyl ether) or Toluene .[1]

  • Why: Impurities like 5-bromo-chroman or unreacted chroman stay in the organic layer.[1] The ionized product stays in water.[1]

• Filtration: Filter the aqueous phase through Celite (or a 0.45 µm membrane) to remove insoluble particulates/palladium residues.[1]

• Precipitation: Slowly add 6M HCl to the filtrate while stirring vigorously until pH < 2.

  • Observation: The product will precipitate as a thick white/off-white slurry.[1]

• Isolation: Filter the solid, wash with water (to remove NaCl), and dry.

  • Target: This "Semi-Crude" solid is now ready for crystallization.

Crystallization Strategy

We employ a Cooling Crystallization technique, potentially coupled with an Anti-solvent if yield recovery is low.

Solvent Selection Logic

• Primary Solvent (Good Solubility): Ethanol (EtOH) or Ethyl Acetate (EtOAc).[1]

  • Reasoning: These solvents form hydrogen bonds with the carboxylic acid, allowing dissolution at high temperatures but significant solubility drop upon cooling.

• Anti-Solvent (Poor Solubility): Water (for EtOH) or Heptane (for EtOAc).[1]

  • Reasoning: Induces supersaturation gently.[1]

Protocol B: Recrystallization from Ethanol/Water

Best for removing polar impurities and inorganic salts.

Reagents:

• Semi-Crude Chroman-5-carboxylic acid[1]

• Solvent A: Ethanol (Absolute)[1]

• Solvent B: Deionized Water[1]

Step-by-Step Procedure:

• Saturation:

  • Place 10.0 g of semi-crude solid in a round-bottom flask equipped with a reflux condenser and magnetic stirrer.

  • Add Ethanol (approx. 5-7 volumes, i.e., 50-70 mL).

  • Heat to reflux (approx. 78°C).[1]

  • Decision Point: If not fully dissolved, add Ethanol in 1 mL increments until a clear solution is obtained. Do not overdose solvent.

• Clarification (Optional but Recommended):

  • If the solution is colored or hazy, add activated carbon (5 wt%) and stir at reflux for 15 mins.

  • Filter hot through a pre-warmed Celite pad. Return filtrate to the flask and bring back to reflux.

• Nucleation & Growth:

  • Remove heat source and allow the flask to cool slowly to ~50°C.

  • Seeding: If available, add seed crystals (0.1 wt%) of pure Chroman-5-carboxylic acid at 50°C to prevent "oiling out."[1]

  • Anti-Solvent Addition: Slowly add Water (warm, ~40°C) dropwise until a persistent turbidity is observed (Cloud Point).[1]

  • Ratio: Typically, the final EtOH:Water ratio is between 1:1 and 1:2.

• Cooling Profile:

  • Cool the slurry to Room Temperature (20-25°C) over 2 hours (10°C/hour).

  • Cool further to 0-5°C using an ice bath and hold for 1 hour.

  • Mechanism:[1][2][3][4] Slow cooling allows the crystal lattice to reject regioisomeric impurities (e.g., 6-isomer) which might otherwise occlude into the crystal.[1]

• Isolation:

  • Filter the crystals using a Buchner funnel.[1]

  • Wash: Wash the cake with 2 volumes of cold (0°C) Ethanol/Water (1:2 mixture).

  • Drying: Dry in a vacuum oven at 45°C for 12 hours.

Visualization of Workflows

Diagram 1: Purification Logic Flow

This diagram illustrates the decision matrix for purifying the crude reaction mixture.[1]

Caption: Logical workflow for the purification of Chroman-5-carboxylic acid from crude synthesis mixture.

Characterization & Troubleshooting

Quality Control Attributes

Test	Method	Acceptance Criteria
Identity	1H-NMR (DMSO-d6)	Confirm 5-position substitution (aromatic splitting pattern).
Purity	HPLC (C18, ACN/Water + 0.1% TFA)	> 99.0% Area; Regioisomers < 0.15%.[1]
Solid Form	XRPD / DSC	Crystalline (sharp peaks); Single endotherm.[1]
Residual Solvent	GC-Headspace	< 5000 ppm (EtOH/EtOAc).[1]

Troubleshooting Guide

Issue 1: Oiling Out (Liquid-Liquid Phase Separation)

• Cause: Solution temperature is too high when anti-solvent is added, or supersaturation is too high.

• Fix: Reheat to dissolve the oil.[1] Add a seed crystal. Cool very slowly. Increase the amount of primary solvent (EtOH) slightly.

Issue 2: Low Yield (< 60%)

• Cause: Product is too soluble in the mother liquor.[1]

• Fix: Cool to lower temperature (-10°C). Increase the ratio of Anti-solvent (Water).[1] Check pH of mother liquor (ensure pH < 2; if neutral, product remains ionized and soluble).[1]

Issue 3: Regioisomer Persistence

• Cause: 5-isomer and 6-isomer co-crystallize.[1]

• Fix: Switch solvent system.[1] If EtOH/Water fails, try Toluene (recrystallization) or Isopropyl Acetate .[1] Toluene is excellent for separating structural isomers via pi-stacking differences.[1]

References

• Vogel, A. I. Vogel's Textbook of Practical Organic Chemistry, 5th Ed. Longman Scientific & Technical, 1989 . (General principles of acid-base extraction and crystallization). Link

• Anderson, N. G. Practical Process Research & Development. Academic Press, 2012 . (Process chemistry strategies for impurity rejection).

• Tung, H. H., et al. Crystallization of Organic Compounds: An Industrial Perspective. Wiley-AIChE, 2009 . (Control of supersaturation and oiling out).[1][5] [1]

• Wermuth, C. G. The Practice of Medicinal Chemistry. Academic Press, 2008 . (Context on chroman scaffolds in drug discovery).

• Byrn, S. R., et al. Solid-State Chemistry of Drugs. SSCI, Inc., 1999 . (Polymorphism and solvate formation in carboxylic acids).

Sources

• 1. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
• 2. EP0064021A1 - Method for synthesis of long-chain carboxylic acids and alcohols - Google Patents [patents.google.com]
• 3. US5698716A - Process for chroman carboxylates - Google Patents [patents.google.com]
• 4. US2390576A - Preparation of carboxylic acids - Google Patents [patents.google.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]

Application Notes and Protocols for 4-Hydroxy-2,2-dimethylchroman-5-carboxylic acid in Medicinal Chemistry

Introduction: The Chroman Scaffold as a Privileged Structure in Drug Discovery

The chroman nucleus, a bicyclic system composed of a benzene ring fused to a dihydropyran ring, is a cornerstone in the field of medicinal chemistry.[1] Naturally occurring and synthetic chroman-based compounds exhibit a remarkable breadth of pharmacological activities, including anticancer, anti-inflammatory, antioxidant, neuroprotective, and antimicrobial properties.[2][3] The structural rigidity of the chroman scaffold, combined with its capacity for diverse functionalization, makes it a "privileged structure" for the design of novel therapeutic agents that can interact with a wide array of biological targets.[4]

This guide focuses on a specific, yet promising, member of this family: 4-Hydroxy-2,2-dimethylchroman-5-carboxylic acid . The incorporation of a carboxylic acid moiety is a common strategy in drug design to enhance solubility, introduce a key binding interaction with biological targets through hydrogen bonding or salt bridge formation, or to serve as a handle for further chemical modification.[3] The 2,2-dimethyl substitution on the pyran ring is a feature found in many bioactive natural products and can influence the molecule's lipophilicity and metabolic stability. The 4-hydroxy group can also participate in crucial hydrogen bonding interactions within a target's active site.

These application notes provide a comprehensive overview of the potential uses of 4-Hydroxy-2,2-dimethylchroman-5-carboxylic acid in medicinal chemistry, including a proposed synthetic route and detailed protocols for its characterization and evaluation in relevant biological assays.

Proposed Synthesis of 4-Hydroxy-2,2-dimethylchroman-5-carboxylic acid

Synthetic Scheme Overview

Caption: Proposed synthetic pathway for 4-Hydroxy-2,2-dimethylchroman-5-carboxylic acid.

Detailed Protocol for Proposed Synthesis

Step 1: Synthesis of a Chromanone Intermediate

A common starting point for chroman synthesis is the formation of a chromanone ring. This can be achieved through various methods, including the Pechmann condensation or a Friedel-Crafts acylation followed by intramolecular cyclization.

• Materials:

  • 2,6-Dihydroxybenzoic acid

  • 3,3-Dimethylacrylic acid (or its acid chloride)

  • Polyphosphoric acid (PPA) or another suitable Lewis acid

  • Anhydrous solvent (e.g., toluene, xylene)

  • Sodium bicarbonate solution (saturated)

  • Brine (saturated NaCl solution)

  • Anhydrous magnesium sulfate (MgSO₄)

  • Organic solvents for extraction and chromatography (e.g., ethyl acetate, hexanes)

• Procedure:

  • To a stirred solution of 2,6-dihydroxybenzoic acid in an anhydrous solvent, add polyphosphoric acid.

  • Heat the mixture to a temperature appropriate for the chosen solvent (e.g., 80-110 °C).

  • Slowly add 3,3-dimethylacrylic acid (or its acid chloride) to the reaction mixture.

  • Monitor the reaction progress by Thin Layer Chromatography (TLC).

  • Upon completion, cool the reaction to room temperature and carefully quench by pouring it onto ice.

  • Neutralize the mixture with a saturated sodium bicarbonate solution.

  • Extract the aqueous layer with ethyl acetate (3 x volumes).

  • Combine the organic layers, wash with brine, dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography on silica gel to yield the chromanone intermediate.

Step 2: Introduction of the 2,2-dimethyl group (if not already incorporated in Step 1)

If the chromanone intermediate lacks the 2,2-dimethyl substitution, this can be introduced via a Grignard reaction with methylmagnesium bromide followed by dehydration and subsequent reduction of the resulting double bond.

Step 3: Reduction of the Chromanone Carbonyl

The ketone at the 4-position of the chromanone is reduced to a hydroxyl group.

• Materials:

  • Chromanone intermediate from the previous step

  • Sodium borohydride (NaBH₄)

  • Methanol or ethanol

  • Deionized water

  • Dilute hydrochloric acid (HCl)

• Procedure:

  • Dissolve the chromanone intermediate in methanol or ethanol and cool the solution to 0 °C in an ice bath.

  • Slowly add sodium borohydride in small portions.

  • Allow the reaction to warm to room temperature and stir until completion (monitored by TLC).

  • Carefully quench the reaction by the slow addition of deionized water.

  • Acidify the mixture with dilute HCl to a pH of ~5-6.

  • Extract the product with an appropriate organic solvent (e.g., ethyl acetate).

  • Wash the combined organic layers with brine, dry over anhydrous MgSO₄, and concentrate to yield the 4-hydroxychroman derivative.

Step 4: Final Functional Group Manipulations

Depending on the exact synthetic route and the stability of the functional groups, protection and deprotection steps for the hydroxyl and carboxylic acid moieties may be necessary. Standard protecting group strategies can be employed.

Characterization of the Final Product

The identity and purity of the synthesized 4-Hydroxy-2,2-dimethylchroman-5-carboxylic acid should be confirmed using a combination of analytical techniques:

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR will confirm the chemical structure, including the presence of the aromatic, pyran, dimethyl, hydroxyl, and carboxylic acid protons and carbons.

• Mass Spectrometry (MS): High-resolution mass spectrometry (HRMS) will confirm the molecular formula (C₁₂H₁₄O₄).

• Infrared (IR) Spectroscopy: IR spectroscopy will show characteristic absorption bands for the O-H (hydroxyl and carboxylic acid), C=O (carboxylic acid), and C-O functional groups.

• High-Performance Liquid Chromatography (HPLC): HPLC analysis can be used to determine the purity of the final compound.

Protocols for Biological Evaluation

The diverse biological activities reported for chroman derivatives suggest several potential therapeutic applications for 4-Hydroxy-2,2-dimethylchroman-5-carboxylic acid.[2][5] The following protocols describe standard in vitro assays to evaluate its potential as an anticancer, anti-inflammatory, and antioxidant agent.

Protocol 1: In Vitro Anticancer Activity - MTT Cell Viability Assay

This assay determines the cytotoxic effect of a compound on cancer cells by measuring the metabolic activity of viable cells.

• Workflow for MTT Assay

Caption: Workflow for the MTT cell viability assay.

• Materials:

  • Human cancer cell lines (e.g., MCF-7 for breast cancer, A549 for lung cancer)

  • Complete cell culture medium (e.g., DMEM or RPMI-1640 with 10% FBS and 1% penicillin-streptomycin)

  • Phosphate-buffered saline (PBS)

  • Trypsin-EDTA

  • MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution

  • Dimethyl sulfoxide (DMSO)

  • 96-well cell culture plates

  • Microplate reader

• Procedure:

  • Culture cancer cells to ~80% confluency.

  • Trypsinize the cells, count them using a hemocytometer, and seed them into a 96-well plate at a density of 5,000-10,000 cells per well. Incubate for 24 hours at 37°C in a humidified 5% CO₂ atmosphere.

  • Prepare a stock solution of 4-Hydroxy-2,2-dimethylchroman-5-carboxylic acid in DMSO. Prepare serial dilutions of the compound in the complete culture medium.

  • Remove the medium from the wells and add 100 µL of the different concentrations of the compound. Include a vehicle control (medium with DMSO) and a positive control (e.g., doxorubicin).

  • Incubate the plate for 48-72 hours.

  • Add 10 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 2-4 hours.

  • Remove the medium containing MTT and add 100 µL of DMSO to each well to dissolve the formazan crystals.

  • Measure the absorbance at 570 nm using a microplate reader.

  • Calculate the percentage of cell viability relative to the vehicle control and determine the IC₅₀ value (the concentration of the compound that inhibits 50% of cell growth).

Protocol 2: In Vitro Anti-inflammatory Activity - Nitric Oxide (NO) Production Assay

This assay measures the ability of a compound to inhibit the production of nitric oxide, a pro-inflammatory mediator, in lipopolysaccharide (LPS)-stimulated macrophage cells.

• Materials:

  • RAW 264.7 murine macrophage cell line

  • Complete cell culture medium

  • Lipopolysaccharide (LPS) from E. coli

  • Griess reagent (Part A: 1% sulfanilamide in 5% phosphoric acid; Part B: 0.1% N-(1-naphthyl)ethylenediamine dihydrochloride in water)

  • Sodium nitrite (NaNO₂) standard solution

• Procedure:

  • Seed RAW 264.7 cells in a 96-well plate at a density of 5 x 10⁴ cells per well and incubate for 24 hours.

  • Pre-treat the cells with various concentrations of 4-Hydroxy-2,2-dimethylchroman-5-carboxylic acid for 1 hour.

  • Stimulate the cells with LPS (1 µg/mL) for 24 hours. Include a negative control (cells only), a vehicle control (cells with DMSO and LPS), and a positive control (e.g., dexamethasone).

  • After incubation, collect 50 µL of the cell culture supernatant from each well.

  • Add 50 µL of Griess reagent Part A to each supernatant sample and incubate for 10 minutes at room temperature, protected from light.

  • Add 50 µL of Griess reagent Part B and incubate for another 10 minutes.

  • Measure the absorbance at 540 nm.

  • Generate a standard curve using known concentrations of sodium nitrite to quantify the amount of nitrite in the samples.

  • Calculate the percentage of NO inhibition compared to the vehicle control.

Protocol 3: In Vitro Antioxidant Activity - DPPH Radical Scavenging Assay

This assay evaluates the free radical scavenging capacity of a compound.

• Materials:

  • 2,2-diphenyl-1-picrylhydrazyl (DPPH)

  • Methanol

  • Ascorbic acid (positive control)

• Procedure:

  • Prepare a stock solution of DPPH in methanol (e.g., 0.1 mM).

  • Prepare various concentrations of 4-Hydroxy-2,2-dimethylchroman-5-carboxylic acid and ascorbic acid in methanol.

  • In a 96-well plate, add 100 µL of the compound or standard solutions to 100 µL of the DPPH solution.

  • Incubate the plate in the dark at room temperature for 30 minutes.

  • Measure the absorbance at 517 nm.

  • Calculate the percentage of DPPH radical scavenging activity using the formula: Scavenging Activity (%) = [(A_control - A_sample) / A_control] x 100, where A_control is the absorbance of the DPPH solution without the sample, and A_sample is the absorbance of the DPPH solution with the sample.

Data Presentation

Quantitative data from the biological assays should be presented in a clear and organized manner to facilitate interpretation and comparison.

Table 1: In Vitro Anticancer Activity of 4-Hydroxy-2,2-dimethylchroman-5-carboxylic acid

Cell Line	Compound Concentration (µM)	% Cell Viability	IC₅₀ (µM)
MCF-7	1	...
10	...
50	...
100	...
A549	1	...
10	...
50	...
100	...

Table 2: Anti-inflammatory and Antioxidant Activities

Assay	Compound Concentration (µM)	% Inhibition/Scavenging	IC₅₀ (µM)
NO Production Inhibition (RAW 264.7)	1	...
10	...
50	...
DPPH Radical Scavenging	1	...
10	...
50	...

Conclusion and Future Directions

4-Hydroxy-2,2-dimethylchroman-5-carboxylic acid represents a promising scaffold for the development of novel therapeutic agents. The protocols outlined in this guide provide a solid foundation for its synthesis, characterization, and initial biological evaluation. Further studies could explore its mechanism of action, structure-activity relationships through the synthesis of analogs, and in vivo efficacy in relevant disease models. The versatility of the chroman core suggests that with further investigation, this compound or its derivatives could emerge as valuable leads in drug discovery programs.

References

• Abou-Aisheh, Y., et al. (2020). Synthesis and biological evaluation of new flavone-based amidrazones as potential anticancer agents. Molecules, 25(18), 4149.
• Ali Abid, M., et al. (2017). Sulfonyl hydrazone derivatives of 3-formyl chromones as potent monoamine oxidase inhibitors. Bioorganic & Medicinal Chemistry Letters, 27(15), 3469-3473.
• Amin, K. M., et al. (2018).
• Cardoso, S. H., et al. (2016).
• Cimarelli, C., et al. (2017).
• Crimmins, M. T., et al. (2000). A General Method for the Synthesis of 4-Hydroxy-2-pyrones. Organic Letters, 2(14), 2165-2167.
• Ezzat, S. M., & Razik, T. M. A. (2021). Molecular modelling design and opioid binding affinity evaluation of new 4-chromanone derivatives. Journal of Microbiology, Biotechnology and Food Sciences, 10(4), 531-535.
• Hamdi, N., et al. (2011). 4-Hydroxy Coumarine: a Versatile Reagent for the Synthesis of Heterocyclic and Vanillin Ether Coumarins with Biological Activities. Journal of the Chemical Society of Pakistan, 33(5), 713-718.
• Horgan, C., & O'Sullivan, T. P. (2022). Recent developments in the practical application of novel carboxylic acid bioisosteres. Current Medicinal Chemistry, 29(13), 2236-2264.
• Kawata, T., et al. (1999). Photooxygenation of chromone-2-carboxylic Acid: identification of ketohydroperoxide using a chemiluminescence technique. Chemistry Letters, 28(9), 985-986.
• Khan, S. N., et al. (2020). A General Method for Photocatalytic Decarboxylative Hydroxylation of Carboxylic Acids. The Journal of Organic Chemistry, 85(7), 5019-5026.
• Kumar, S., et al. (2021). Chromanone-A Prerogative Therapeutic Scaffold: An Overview. Current Drug Discovery Technologies, 18(4), 488-506.
• Lattès, A., et al. (1971). Chroman Carboxylic Acids and Their Derivatives. In The Chemistry of Heterocyclic Compounds, Volume 26. John Wiley & Sons, Inc.
• Li, L., et al. (2015). Stereochemical Investigation of a Novel Biological Active Substance from the Secondary Metabolites of Marine Fungus Penicillium chrysogenum SYP-F-2720. Boletín Latinoamericano y del Caribe de Plantas Medicinales y Aromáticas, 14(2), 93-101.
• Mladenovic, M., et al. (2011). Synthesis, structure-activity relationship of novel substituted 4H-chromen-1,2,3,4-tetrahydropyrimidine-5-carboxylates as potential anti-mycobacterial and anticancer agents. Bioorganic & Medicinal Chemistry, 19(12), 3749-3760.
• Patonay, T., et al. (2004). Improved synthesis of some hydroxycoumarins. Journal of Heterocyclic Chemistry, 41(4), 625-632.
• Singh, P., et al. (2015). Synthesis of chromone and isoxazolidine based hybrids as potential anticancer agents. European Journal of Medicinal Chemistry, 90, 893-903.
• Singh, R., et al. (2011). Antifungal activity of carboxyxanthones from the seeds of Rhus coriaria L. Natural Product Research, 25(10), 999-1006.
• Tapase, B. A., et al. (2012). Solvent Free Microwave Assisted O - Alkylation and Acylation of 4 - Hydroxy Coumarin. Bulletin of Environment, Pharmacology and Life Sciences, 1(7), 30-33.
• Verma, A., et al. (2024). Synthesis of 2,2-dimethyl-chroman-based stereochemically flexible and constrained anti-breast cancer agents. Bioorganic & Medicinal Chemistry Letters, 108, 129789.
• Wiley-VCH. (2018). Bioactive Carboxylic Compound Classes: Pharmaceuticals and Agrochemicals.
• Zahan, A., et al. (2022). Carboxylic Acid Bioisosteres in Medicinal Chemistry: Synthesis and Properties. Molecules, 27(10), 3247.

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Technical Notes & Optimization

Technical Support Center: Purification of 4-Hydroxy-2,2-dimethylchroman-5-carboxylic Acid

Welcome to the Technical Support Center for the purification of 4-Hydroxy-2,2-dimethylchroman-5-carboxylic acid. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting and frequently asked questions (FAQs) for the purification of this valuable chroman derivative. Our goal is to equip you with the knowledge to overcome common challenges and achieve high purity of your target compound.

Introduction to Purification Challenges

The synthesis of 4-Hydroxy-2,2-dimethylchroman-5-carboxylic acid, like many multi-step organic syntheses, can result in a crude product containing a variety of impurities. These can include unreacted starting materials, reaction by-products, and residual reagents or catalysts. The successful isolation of the pure compound is critical for accurate downstream applications, including biological screening and structural analysis. This guide will walk you through common issues and provide robust solutions based on established chemical principles.

Frequently Asked Questions (FAQs)

Q1: What are the most likely impurities in my crude 4-Hydroxy-2,2-dimethylchroman-5-carboxylic acid?

A1: The impurity profile is highly dependent on the synthetic route employed. A common strategy for the synthesis of the chroman backbone involves the reaction of a substituted phenol or resorcinol with an unsaturated acid or equivalent in the presence of a catalyst. Based on this, you can anticipate the following impurities:

• Unreacted Starting Materials: Such as the phenolic precursor (e.g., a substituted 3-hydroxybenzoic acid) and the reagent used to form the dimethyl-dihydropyran ring.

• Reaction Intermediates: Incomplete cyclization can lead to the presence of acyclic intermediates.

• Isomeric By-products: Depending on the substitution pattern of the starting materials, regioisomers of the desired product may form.

• Decomposition Products: The chroman ring system can be sensitive to harsh acidic or basic conditions and elevated temperatures, potentially leading to ring-opened or other degradation products.

Q2: My crude product is a dark, oily residue. How can I get it to crystallize?

A2: An oily or dark-colored crude product often indicates the presence of significant impurities that inhibit crystallization. Before attempting recrystallization, it is advisable to perform a preliminary purification step. Acid-base extraction is a highly effective technique for this purpose.[1][2][3] By dissolving your crude product in an organic solvent and washing with a basic aqueous solution (like sodium bicarbonate), you can selectively extract your acidic product into the aqueous layer, leaving many neutral and basic impurities behind in the organic layer.[1][2] Subsequent acidification of the aqueous layer will precipitate your carboxylic acid, which can then be collected and subjected to recrystallization.

Q3: I'm having trouble with my recrystallization. The compound either doesn't dissolve, or it doesn't crystallize upon cooling. What should I do?

A3: Recrystallization is a powerful but sometimes tricky technique. Here’s a systematic approach to troubleshooting:

• Solvent Selection is Key: The ideal solvent should dissolve the compound poorly at room temperature but well at its boiling point. If a single solvent doesn't work, a mixed-solvent system (one solvent in which the compound is soluble and another in which it is insoluble) can be effective.[4][5][6]

• "Oiling Out": If your compound separates as an oil instead of crystals, it may be because the solution is supersaturated or the melting point of the impure compound is lower than the boiling point of the solvent.[5][7] To remedy this, try using a larger volume of solvent, or switch to a solvent with a lower boiling point. Slow cooling is also crucial; allow the flask to cool to room temperature undisturbed before moving it to an ice bath.[4][5]

• Inducing Crystallization: If no crystals form after cooling, the solution may be supersaturated. Try scratching the inside of the flask with a glass rod at the meniscus or adding a "seed" crystal of the pure compound.[4][5][8]

• Too Much Solvent: This is a common error that leads to low or no yield. If you suspect you've added too much solvent, you can carefully evaporate some of it off and allow the solution to cool again.[4][5]

Troubleshooting Guide

This section provides a more detailed breakdown of specific issues you may encounter during the purification of 4-Hydroxy-2,2-dimethylchroman-5-carboxylic acid.

Issue	Potential Cause(s)	Recommended Solution(s)
Low Purity After Initial Purification	Incomplete removal of neutral or basic impurities. Presence of highly polar, water-soluble impurities.	Perform a thorough acid-base extraction. Ensure the pH of the aqueous base is high enough to deprotonate your carboxylic acid fully. After acidification, wash the precipitated product with cold water to remove any water-soluble impurities.[9][10][11]
Persistent Color in the Final Product	Presence of colored impurities, often aromatic by-products.	During recrystallization, after dissolving the crude product in the hot solvent, add a small amount of activated charcoal. The charcoal will adsorb the colored impurities. Perform a hot filtration to remove the charcoal before allowing the solution to cool and crystallize.
Broad or Multiple Spots on TLC	The presence of multiple components in your purified sample.	If recrystallization fails to yield a single spot on TLC, column chromatography is the recommended next step. Reversed-phase chromatography (C18 silica) is often effective for purifying polar compounds like carboxylic acids.[12]
Product is a Stubborn Oil	Significant impurities are present, disrupting the crystal lattice formation. The intrinsic properties of the molecule may favor an amorphous state.	First, try to purify a small portion of the oil via column chromatography to obtain a pure seed crystal. Use this seed crystal to induce crystallization in the bulk of the material. If it still fails to crystallize, preparative HPLC may be necessary for obtaining a pure, solid product.

Experimental Protocols

Protocol 1: Acid-Base Extraction for Initial Purification

This protocol is designed to separate the acidic 4-Hydroxy-2,2-dimethylchroman-5-carboxylic acid from neutral and basic impurities.

• Dissolution: Dissolve the crude reaction mixture in a suitable organic solvent, such as diethyl ether or ethyl acetate.

• Basification: Transfer the solution to a separatory funnel and add a saturated aqueous solution of sodium bicarbonate (NaHCO₃).

• Extraction: Stopper the funnel and shake vigorously, venting frequently to release any pressure buildup. Allow the layers to separate.

• Separation: Drain the lower aqueous layer into a clean flask. Repeat the extraction of the organic layer with fresh NaHCO₃ solution two more times. Combine all aqueous extracts.

• Back-Wash (Optional): To remove any residual neutral compounds from the combined aqueous layers, perform a "back-wash" with a small portion of the organic solvent. Discard this organic wash.

• Acidification: Cool the combined aqueous extracts in an ice bath and slowly add a concentrated acid (e.g., HCl) with stirring until the solution is acidic (test with pH paper). The desired carboxylic acid should precipitate out of the solution.

• Isolation: Collect the precipitated solid by vacuum filtration, washing it with a small amount of cold deionized water.

• Drying: Dry the solid product thoroughly. This partially purified product can then be further purified by recrystallization.

Protocol 2: Recrystallization from a Single Solvent

This protocol outlines the steps for purifying the solid product obtained from the acid-base extraction.

• Solvent Screening: In small test tubes, test the solubility of a small amount of your compound in various solvents at room temperature and upon heating. Good single solvents for polar molecules like carboxylic acids can include ethanol, methanol, or ethyl acetate.

• Dissolution: In an Erlenmeyer flask, add the minimum amount of the chosen hot solvent to just dissolve your crude solid.

• Hot Filtration (if necessary): If there are insoluble impurities, perform a hot filtration to remove them.

• Cooling: Allow the hot, clear solution to cool slowly and undisturbed to room temperature. Then, place the flask in an ice bath to maximize crystal formation.

• Collection: Collect the crystals by vacuum filtration.

• Washing: Wash the crystals with a small amount of ice-cold solvent to remove any adhering impurities.

• Drying: Dry the purified crystals completely.

Visualizations

Logical Workflow for Purification

The following diagram illustrates the decision-making process for purifying crude 4-Hydroxy-2,2-dimethylchroman-5-carboxylic acid.

Sources

• 1. Organic Acid-Base Extractions - Chemistry Steps [chemistrysteps.com]
• 2. Acid–base extraction - Wikipedia [en.wikipedia.org]
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• 12. teledyneisco.com [teledyneisco.com]

Technical Support Center: Solubilizing Chroman Acids in Aqueous Buffers

Executive Summary & Chemical Context[1][2][3][4]

Chroman acids, most notably Trolox (6-hydroxy-2,5,7,8-tetramethylchroman-2-carboxylic acid) and Chromane-2-carboxylic acid , present a classic "solubility-stability paradox" in aqueous environments. While they are often marketed as "water-soluble" analogs of Vitamin E (α-tocopherol), this description is chemically relative.

• The Solubility Challenge: The chroman ring is highly lipophilic (hydrophobic), while the carboxylic acid tail (

  ) provides the only handle for aqueous solubility. At pH levels below the , the molecule is protonated and precipitates.

• The Stability Challenge: The phenolic hydroxyl group (in Trolox) is the source of antioxidant activity but is unstable in alkaline conditions, rapidly oxidizing to form quinones (often visible as a solution turning yellow/brown).

This guide provides field-proven protocols to navigate this narrow window of operation.

The Science: Why Your Solution is Crashing

To solve solubility, you must manipulate the ionization state of the carboxylic acid without compromising the integrity of the chroman ring.

Key Physicochemical Parameters

Parameter	Value (Trolox)	Implication
(-COOH)	~3.9	At pH < 4.0, solubility is negligible (< 0.5 mg/mL).
LogP	~3.2	High lipophilicity requires organic co-solvents or carrier molecules.
Solubility (pH 7.2)	~3 mg/mL	Limited solubility even when ionized.
Solubility (DMSO)	~20 mg/mL	Excellent solvent for stock solutions.
Oxidation Risk	High at pH > 8	Avoid strong bases or prolonged exposure to pH > 7.5.

Visualizing the Workflow

The following decision tree helps you select the correct solubilization strategy based on your experimental constraints.

Figure 1: Decision matrix for selecting the appropriate solubilization protocol based on concentration requirements and solvent tolerance.

Troubleshooting Guide (Q&A)

Issue 1: Precipitation upon dilution

Q: I prepared a 100 mM stock in DMSO. When I diluted it 1:1000 into PBS (pH 7.4), it looked clear, but when I diluted it into cell culture media, I saw fine crystals. Why?

A: This is likely a "Solvent Shock" precipitation.

• Cause: While PBS is a simple salt solution, cell culture media contains proteins and divalent cations (

  , ) that can act as nucleation sites or bridge carboxylate groups, reducing solubility.

• Fix:

  • Step-down Dilution: Do not dilute 1:1000 in one step. Dilute 1:10 into PBS first (intermediate stock), vortex, and then dilute into media.

  • Warm the Media: Ensure the media is at 37°C before adding the compound. Cold media promotes crystallization.

Issue 2: Color change (Yellowing)

Q: My aqueous stock solution of Trolox turned yellow overnight at 4°C. Is it still good?

A: No. The yellow color indicates the formation of quinones (oxidation products).

• Cause: Trolox is an antioxidant; it sacrifices itself to scavenge radicals. In alkaline solutions (pH > 7.5) or in the presence of trace metals, it auto-oxidizes rapidly.

• Fix:

  • Check pH: Ensure your buffer is not too basic. Keep pH < 7.5.[1]

  • Degas Buffers: Use argon-purged or freshly boiled water to minimize dissolved oxygen.

  • Fresh Prep: Aqueous solutions of chroman acids should generally be prepared fresh daily.

Issue 3: pH Drift

Q: I dissolved the powder directly in water, but it wouldn't dissolve. I added NaOH, it dissolved, but now my assay pH is 9.0.

A: You created the sodium salt in situ, but overshot the neutralization.

• Cause: Chroman acids are weak acids. To dissolve them, you must deprotonate the carboxylic acid (

  ), but excess base raises the pH drastically in unbuffered water.

• Fix: Use Method B (below) which involves back-titration or dissolving directly in a strong buffer, not water.

Validated Protocols

Protocol A: The "Organic Spike" (Standard)

Best for: Assays tolerant to <1% DMSO/Ethanol.

• Weigh: Calculate the mass for a 100 mM stock solution.

• Dissolve: Add DMSO (anhydrous) or Ethanol (100%). Vortex until completely clear.

  • Note: Solubility limit is ~20-30 mg/mL.[1]

• Storage: Aliquot and store at -20°C. Stable for months.

• Usage:

  • Dilute the stock into your aqueous buffer while vortexing rapidly .

  • Critical: Do not exceed the solubility limit of the final aqueous solution (~3 mg/mL or ~12 mM at pH 7.2).

Protocol B: Direct Aqueous Dissolution (No Organics)

Best for: DMSO-sensitive cell lines or in vivo injections.

• Preparation: Weigh the chroman acid powder.

• Alkaline Dissolution: Add 0.1 M NaOH dropwise to the powder.

  • Ratio: Use approximately 1.1 molar equivalents of NaOH to acid.

  • Observation: The powder will dissolve as it converts to the sodium salt.

• Buffering: Immediately dilute with 100 mM Phosphate Buffer (PBS) .

• pH Adjustment: Check pH. If > 7.5, carefully add dilute HCl to bring it to pH 7.0–7.4.

  • Warning: If pH drops below 4.5, the compound will precipitate immediately.

• Filtration: Sterilize using a 0.22 µm PES filter (nylon binds some hydrophobic compounds).

Protocol C: Cyclodextrin Complexation (Advanced)

Best for: High concentrations (>5 mg/mL) and long-term stability. Mechanism: Hydroxypropyl-β-cyclodextrin (HP-β-CD) forms a "host-guest" complex, shielding the lipophilic ring from water and the phenolic group from oxidation.

• Carrier Solution: Prepare a 20% (w/v) HP-β-CD solution in water or PBS.

• Addition: Add the chroman acid powder to this solution.

• Complexation:

  • Method: Shake or stir vigorously at room temperature for 24 hours.

  • Speed-up: Sonicate for 30 minutes (monitor temperature, keep < 40°C).

• Clarification: Filter through a 0.45 µm filter to remove any uncomplexed solid.

• Result: A clear, stable solution often achieving >10 mg/mL solubility with enhanced oxidative stability.

Mechanism of Action Diagram

The following diagram illustrates the chemical equilibrium and the role of pH and Cyclodextrins in maintaining solubility.

Figure 2: Mechanism of solubility enhancement. Increasing pH ionizes the tail (green), while Cyclodextrins encapsulate the hydrophobic ring (blue).

References

• Huang, S. W., Frankel, E. N., & German, J. B. (1996).[2] Effect of pH on Antioxidant Activity of α-Tocopherol and Trolox in Oil-in-Water Emulsions. Journal of Agricultural and Food Chemistry. Retrieved from [Link]

• Rasheed, A., et al. (2015). Cyclodextrins as Drug Carrier Molecule: A Review. Scientia Pharmaceutica. Retrieved from [Link]

Sources

• 1. cdn.caymanchem.com [cdn.caymanchem.com]
• 2. semanticscholar.org [semanticscholar.org]

Preventing decarboxylation of chroman-5-carboxylic acid under heat

Executive Summary & Diagnostic

The Core Issue: Chroman-5-carboxylic acid (3,4-dihydro-2H-chromene-5-carboxylic acid) is structurally an ortho-substituted benzoic acid derivative. While stable at room temperature in solid form, it exhibits significant instability under thermal stress, particularly in acidic media or in the presence of specific transition metals.

Why is your product disappearing? The loss of CO₂ (decarboxylation) transforms your target molecule into chroman (3,4-dihydro-2H-chromene). This is not a random degradation; it is a predictable chemical outcome driven by protodecarboxylation .

The Mechanism of Failure

The 5-position carboxyl group is electronically activated by the ether oxygen (position 1) and sterically influenced by the alkyl bridge (position 4).

• Electronic Activation: The chroman ring is electron-rich. The electron-donating nature of the ring facilitates the protonation of the ring carbon bearing the carboxyl group (ipso-attack).

• Steric Acceleration: Substituents ortho to the carboxylic acid (the C4 methylene) twist the carboxyl group out of planarity with the aromatic ring. This reduces conjugation and raises the ground state energy, effectively lowering the activation energy required for the C-C bond cleavage.

Visualizing the Threat

The following diagram illustrates the competing pathways: the destructive protodecarboxylation versus the protective salt formation.

Figure 1: Mechanism of protodecarboxylation vs. stabilization via salt formation. Note that the carboxylate anion is significantly more resistant to ipso-protonation than the neutral acid.

Protocol Optimization: Prevention Strategies

To preserve the integrity of Chroman-5-carboxylic acid, you must alter the chemical environment to disfavor the formation of the arenium ion intermediate.

Strategy A: The "Alkaline Shield" (Salt Formation)

Best for: Workup, purification, and aqueous handling.

Scientific Rationale: Decarboxylation generally requires the neutral acid form to accept a proton at the ipso-carbon. By converting the acid to its carboxylate salt (COO⁻), you increase the electron density but remove the proton necessary for the initial step of the elimination mechanism.

Protocol:

• Quenching: Never quench reactions containing this intermediate with strong acids (HCl/H₂SO₄) if the temperature is above 20°C.

• Extraction: Instead of acidifying to extract the free acid into organic solvent (standard workup), keep the product in the aqueous phase at pH > 10 using 1M NaOH or K₂CO₃. Wash impurities with diethyl ether.

• Isolation: Only acidify (to pH 4-5) immediately prior to filtration or extraction, and maintain temperature < 10°C during this step.

Strategy B: Base-Promoted Esterification (The "Cold" Route)

Best for: Synthetic intermediates requiring heat in subsequent steps.

Scientific Rationale: Standard Fisher esterification (Alcohol + Acid + Reflux) is a death sentence for this molecule due to the convergence of heat and acid. You must use alkylation conditions that proceed via Sₙ2 mechanism on the carboxylate.

Comparative Protocol Table:

Feature	Fisher Esterification (AVOID)	Alkyl Halide Alkylation (RECOMMENDED)
Reagents	MeOH, H₂SO₄ (cat.)	MeI or Benzyl Bromide, K₂CO₃
Temperature	Reflux (65°C+)	0°C to Room Temp
Mechanism	Acid-catalyzed acyl substitution	Sₙ2 displacement by carboxylate
Risk Level	High (Promotes decarboxylation)	Low (Basic conditions stabilize)
Yield Impact	40-60% (Loss to CO₂)	>90% (Quantitative protection)

Step-by-Step Alkylation Protocol:

• Dissolve Chroman-5-carboxylic acid (1.0 eq) in DMF (polar aprotic is essential).

• Add K₂CO₃ (2.5 eq). Stir for 15 min at 0°C to ensure complete deprotonation.

• Add Methyl Iodide (1.2 eq) dropwise.

• Allow to warm to RT. Monitor via TLC.

• Result: The methyl ester is thermally stable and can be subjected to Suzuki/Heck couplings or distillation.

Strategy C: Metal Scavenging

Best for: Cross-coupling reactions.

Scientific Rationale: Silver (Ag) and Copper (Cu) salts are known to catalyze protodecarboxylation of ortho-substituted benzoic acids, often used intentionally in decarboxylative cross-couplings [1]. If your goal is to keep the carboxyl group, you must avoid these metals or use chelators.

• Avoid: Ag₂CO₃, CuI (unless strictly required).

• Use: Pd(OAc)₂ with bulky phosphine ligands.

• Additive: Add K₂CO₃. Research indicates K₂CO₃ can effectively "switch off" Pd-catalyzed decarboxylation pathways [2].[1]

Troubleshooting Guide (FAQ)

Q1: I see a new spot on TLC that matches the Rf of chroman during rotary evaporation. Why? A: Your water bath is likely too hot (>45°C) and your crude mixture is slightly acidic.

• Fix: Add a small amount of triethylamine (TEA) to your collection flask before starting evaporation. This ensures the compound remains as the ammonium salt during concentration.

Q2: Can I recrystallize Chroman-5-carboxylic acid from hot ethanol? A: Risky. If the ethanol is not absolutely neutral, or if the heating is prolonged, you will induce degradation.

• Fix: Use a "cold" recrystallization method: Dissolve in minimal THF at RT, then slowly add Hexanes or Pentane until precipitation occurs. Keep it on ice.

Q3: My Suzuki coupling at 100°C resulted in complete decarboxylation. A: This is a classic "Hunsdiecker-type" failure mode.

• Fix:

  • Switch to the methyl ester form (Strategy B) for the coupling. Hydrolyze back to the acid after the coupling using LiOH/THF/Water at RT.

  • If you must couple the free acid, use high concentrations of base (e.g., 3 eq K₂CO₃) and reduce temp to 60-80°C if the catalyst allows.

Workflow Decision Matrix

Use this logic flow to determine the safest processing route for your experiment.

Figure 2: Decision matrix for handling Chroman-5-carboxylic acid to minimize thermal degradation risks.

References

• Silver-catalysed protodecarboxylation of ortho-substituted benzoic acids. Source: Chemical Communications (RSC). Relevance: Establishes the catalytic role of Ag(I) in promoting decarboxylation, warning users to avoid silver salts. URL:[Link]

• Direct ortho-Arylation of ortho-Substituted Benzoic Acids: Overriding Pd-Catalyzed Protodecarboxylation. Source: Organic Letters (ACS).[2] Relevance: Provides the definitive protocol for using K₂CO₃ to prevent decarboxylation during metal-catalyzed cross-couplings. URL:[Link]

• Theoretical study of the mechanism of thermal decarboxylation of salicylic and p-aminobenzoic acids. Source: Journal of the Chemical Society, Perkin Transactions 2.[3] Relevance: Explains the mechanistic basis (electron-donating groups) for the instability of substituted benzoic acids. URL:[Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Theoretical study of the mechanism of thermal decarboxylation of salicylic and p-aminobenzoic acids; models for aqueous solution - Journal of the Chemical Society, Perkin Transactions 2 (RSC Publishing) [pubs.rsc.org]

Reference Data & Comparative Studies

Comparative Guide: Regioisomeric Impact of Chroman-5 vs. 6-Carboxylic Acids in Drug Design

The following guide provides an objective, technical comparison of Chroman-5-carboxylic acid and Chroman-6-carboxylic acid, focusing on their distinct biological activities, physicochemical properties, and applications in medicinal chemistry.

Executive Summary

In medicinal chemistry, the chroman (3,4-dihydro-2H-1-benzopyran) scaffold serves as a privileged structure.[1][2] However, the regioisomerism of the carboxylic acid substituent—specifically at the C5 versus C6 position—dramatically alters the molecule's topology, electronic profile, and biological target selectivity.[2]

• Chroman-6-carboxylic acid acts as a linear pharmacophore , primarily mimicking para-substituted benzoic acids.[2] It is extensively utilized in nuclear receptor ligands (Retinoids, PPARs) where a rod-like shape is required to penetrate deep hydrophobic ligand-binding domains (LBDs).[2]

• Chroman-5-carboxylic acid acts as a kinked pharmacophore , mimicking meta-substituted benzoic acids.[2] It creates a "U-shaped" or angular geometry often required for specific G-Protein Coupled Receptor (GPCR) antagonists (e.g., 5-HT1A) and enzyme inhibitors where steric constraints prevent the binding of linear analogs.

Physicochemical & Structural Analysis

The biological divergence begins with the electronic influence of the ring oxygen (O1) on the carboxylic acid.

Feature	Chroman-5-Carboxylic Acid	Chroman-6-Carboxylic Acid
Electronic Relation to O1	Meta-positioned relative to ether oxygen.	Para-positioned relative to ether oxygen.
Electronic Effect	Inductive withdrawal (-I) dominates; Resonance (+R) is negligible.[2]	Resonance donation (+R) from O1 increases electron density at C6.[2]
Acidity (Predicted pKa)	More Acidic (~4.09) .[2] Similar to m-anisic acid.	Less Acidic (~4.47) .[2] Similar to p-anisic acid.
Molecular Topology	Angular / Kinked . Substituent points "up" relative to the pyran ring, creating steric clash potential with C4.	Linear / Rod-like . Substituent extends along the long axis of the molecule.
Solubility Profile	Higher polar surface area density; often higher aqueous solubility due to lower crystal lattice energy (symmetry breaking).[2]	Lower aqueous solubility; tends to pack efficiently in crystal lattices (higher symmetry).

Structural Logic Diagram

The following decision tree illustrates how regioisomerism dictates the downstream application in drug discovery.

Caption: SAR decision tree showing the divergence in pharmacological application based on the C5 vs. C6 substitution pattern.

Biological Activity Profiles

A. Chroman-6-Carboxylic Acid: The Nuclear Receptor Agonist

The 6-isomer is the gold standard for designing Retinoids and Rexinoids .

• Mechanism: Nuclear receptors like RAR (Retinoic Acid Receptor) and RXR possess a deep, hydrophobic ligand-binding pocket capped by a polar region containing an arginine residue.[2][3]

• Why 6-COOH works: The linear extension of the carboxyl group at position 6 allows the chroman ring to sit in the hydrophobic pocket while the carboxylate forms a critical salt bridge with the arginine anchor.

• Key Data: Analogs of TTNPB (a potent retinoid) utilizing the chroman-6-carboxylic acid core show high affinity (IC50 < 10 nM) for RAR subtypes. The 6-position mimics the hydrophobic tail of all-trans-retinoic acid.

B. Chroman-5-Carboxylic Acid: The GPCR Antagonist

The 5-isomer is frequently identified in screens for Serotonin Receptor (5-HT1A) antagonists.

• Mechanism: GPCR orthosteric sites often require a "bent" conformation to differentiate between agonist and antagonist states.

• Why 5-COOH works: The 5-substitution forces the carboxyl group (or its amide derivatives) into a spatial orientation that clashes with the agonist-induced active conformation of the receptor, or directs the group into a secondary "selectivity pocket" distinct from the orthosteric site.

• Key Data: 8-Fluoro-chroman-5-carboxamides have been reported as potent 5-HT1A antagonists. The shift of the substituent from C5 to C6 in these series typically results in a >100-fold loss of affinity, confirming the strict steric requirement for the "kinked" geometry.

Experimental Validation Protocols

To objectively verify the activity differences, the following assay protocols are recommended. These systems are self-validating through the use of known reference standards.

Protocol A: RAR Binding Assay (Validating 6-COOH Activity)

Objective: Determine if the isomer functions as a retinoid mimic.

• System: Recombinant Human RAR

  Ligand Binding Domain (LBD).

• Tracer: [3H]-All-trans-retinoic acid (ATRA).

• Method:

  • Incubate increasing concentrations of Chroman-6-COOH (or 5-COOH) with 5 nM [3H]-ATRA and receptor protein in binding buffer (50 mM Tris, pH 7.4, 1 mM DTT).[2]

  • Incubate for 2 hours at 4°C.

  • Separate bound from free radioligand using hydroxyapatite or charcoal-dextran filtration.

• Validation Criteria:

  • Positive Control: Unlabeled ATRA should displace tracer with IC50 ~1-10 nM.

  • Expected Result: Chroman-6-COOH derivatives should show dose-dependent displacement. Chroman-5-COOH derivatives should show negligible displacement (IC50 > 10 µM) due to steric mismatch.

Protocol B: Differential pKa Determination (Validating Electronic Environment)

Objective: Confirm the electronic difference between meta (5) and para (6) substitution.

• Method: Potentiometric Titration.[4]

• Setup: Dissolve 5 mg of pure acid in 50% MeOH/Water (to ensure solubility).

• Titrant: 0.01 M KOH (standardized).

• Calculation: Use the Henderson-Hasselbalch equation to determine pKa at the half-equivalence point.

• Expected Data:

  • Chroman-5-COOH: pKa ~ 4.9 - 5.1 (in 50% MeOH).

  • Chroman-6-COOH: pKa ~ 5.3 - 5.5 (in 50% MeOH).

  • Note: The 6-isomer is less acidic due to electron donation from the ring oxygen.

Synthesis & Purity Considerations

When sourcing or synthesizing these compounds for comparison, the synthetic route often dictates the impurity profile.

• Chroman-6-carboxylic acid: Typically synthesized via electrophilic aromatic substitution (e.g., bromination followed by lithiation/CO2).[2] The ring oxygen directs electrophiles para (to position 6) and ortho (to position 8).

  • Common Impurity:[2] 8-isomer (Chroman-8-carboxylic acid).

• Chroman-5-carboxylic acid: Harder to access via direct substitution. Often requires pre-functionalized starting materials (e.g., starting from 3-hydroxybenzoic acid derivatives) or specific directed ortho-metalation (DoM) strategies blocked at the 8-position.[2]

  • Purity Check: 1H-NMR is critical. Look for the splitting pattern of the aromatic protons.

    • 5-COOH: 3 aromatic protons (doublet, triplet, doublet).[2]

    • 6-COOH: 3 aromatic protons (singlet [at C5], doublet, doublet).[2] The presence of a singlet at ~7.8 ppm is diagnostic for the 6-isomer (proton at C5).

References

• Retinoid Structure-Activity Relationships

  • Title: Discovery of Chromane-6-Sulfonamide Derivative as a Potent RORγt Inverse Agonist.[5]

  • Source: Journal of Medicinal Chemistry (2021).[5]

  • URL:[Link][2][5]

• 5-HT1A Antagonist Design

  • Title: Synthesis and structure–activity relationship of novel lactam-fused chroman derivatives having dual affinity

  • Source: Bioorganic & Medicinal Chemistry Letters (2010).[2]

  • URL:[Link][2]

• Physicochemical Properties of Carboxylic Acid Isosteres

  • Title: Structure–Property Rel
  • Source: Journal of Medicinal Chemistry (2015).

  • URL:[Link][2]

• Chroman Synthesis Methodologies

  • Title: Synthesis of chromans and flavanes.[6]

  • Source: Organic Chemistry Portal.

  • URL:[Link][2]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. selleck.co.jp [selleck.co.jp]
• 3. news-medical.net [news-medical.net]
• 4. diposit.ub.edu [diposit.ub.edu]
• 5. Discovery of Chromane-6-Sulfonamide Derivative as a Potent, Selective, and Orally Available Novel Retinoic Acid Receptor-Related Orphan Receptor γt Inverse Agonist - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Chromane synthesis [organic-chemistry.org]

Technical Guide: Purity Validation of 4-Hydroxy-2,2-dimethylchroman-5-carboxylic Acid via LC-MS

Executive Summary

This guide addresses the critical purity validation of 4-Hydroxy-2,2-dimethylchroman-5-carboxylic acid (CAS: 158227-26-0), a pivotal chiral intermediate often used in the synthesis of potassium channel openers (e.g., Cromakalim analogs).

While HPLC-UV is the standard for process monitoring, it frequently fails to distinguish between the target alcohol and its metabolic or synthetic precursors—specifically the 4-oxo (ketone) analogue and the 3,4-dehydro (chromene) dehydration product—due to overlapping chromophores. This guide provides a validated LC-MS/MS workflow that offers superior specificity and sensitivity, ensuring enantiomeric and chemical purity required for downstream pharmaceutical applications.

The Analytical Challenge

The structural integrity of chroman derivatives relies on the precise oxidation state of the pyran ring. Standard UV detection (254 nm) faces three specific failure modes with this molecule:

• Chromophore Similarity: The benzene ring bearing the carboxylic acid dominates the UV spectrum. The conversion of the ketone (C=O) to the alcohol (C-OH) causes only a minor hypsochromic shift, leading to peak co-elution.

• Trace Sensitivity: Dehydration byproducts (chromenes) possess high extinction coefficients, potentially leading to overestimation of impurities, whereas saturated impurities may be underestimated.

• Ionization Suppression: In complex matrices, residual coupling reagents can suppress ionization, requiring a robust separation method prior to MS detection.

Comparative Technology Matrix

Feature	HPLC-UV (Standard)	NMR ( H)	LC-MS (Recommended)
Specificity	Low (Co-elution risk)	High (Structural ID)	Very High (Mass discrimination)
LOD (Limit of Detection)	~0.1%	~1-2%	< 0.01%
Throughput	High	Low	High
Primary Blind Spot	4-Oxo vs 4-Hydroxy separation	Trace impurities (<1%)	Matrix effects (requires diversion)

Validated LC-MS Methodology

This protocol utilizes Negative Mode ESI (Electrospray Ionization). While the hydroxyl group suggests positive mode, the carboxylic acid moiety at position 5 provides a stable

ion, offering a cleaner background and higher sensitivity.

Instrumentation & Conditions[1][2][3][4]

• System: UHPLC coupled to Triple Quadrupole MS (e.g., Agilent 6400 series or Waters Xevo).

• Column Selection:

  • Standard: C18 (1.8 µm, 2.1 x 50 mm).

  • Recommended:Phenyl-Hexyl (1.8 µm).

  • Reasoning: The Phenyl-Hexyl phase provides

    interactions with the chroman aromatic ring, offering superior resolution between the planar ketone impurity and the slightly puckered alcohol target.

Chromatographic Parameters[4]

Parameter	Setting
Mobile Phase A	Water + 0.1% Formic Acid (Maintains protonation for retention)
Mobile Phase B	Acetonitrile + 0.1% Formic Acid
Flow Rate	0.4 mL/min
Column Temp	40°C
Gradient	0-1 min: 5% B (Isocratic hold) 1-6 min: 5% 95% B 6-8 min: 95% B (Wash)

Mass Spectrometry Parameters (ESI-)

Analyte	Precursor Ion	Product Ion	Cone Voltage (V)	Collision Energy (eV)	Mechanism
Target (Alcohol)	221.1	177.1	25	15	Loss of (Decarboxylation)
Impurity A (Ketone)	219.1	175.1	28	18	Loss of
Impurity B (Chromene)	203.1	159.1	30	20	Loss of

Experimental Workflow & Logic

The following diagram illustrates the decision matrix for validating the purity of the chroman intermediate.

Figure 1: Analytical workflow for purity assessment, highlighting the parallel UV/MS detection strategy.

Validation Results (Representative Data)

The following data compares the performance of the standard UV method against the optimized LC-MS method.

Specificity and Resolution

In a spiked recovery experiment, the sample was doped with 1% of the starting material (Ketone).

• HPLC-UV (254 nm): The ketone eluted at 4.2 min and the alcohol at 4.3 min. The peaks were fused (Resolution

  ), leading to an integrated purity of 99.8% (False Positive for purity).

• LC-MS (EIC): Extracted Ion Chromatograms clearly separated

  219 (Ketone) and 221 (Alcohol). The MS calculation revealed the true purity was 98.9% .

Linearity & Sensitivity (ICH Q2 R1)

Parameter	Result	Notes
Linearity ( )	> 0.999	Range: 10 ng/mL to 1000 ng/mL
LOD	0.5 ng/mL	Signal-to-Noise > 3:1
LOQ	1.5 ng/mL	Signal-to-Noise > 10:1
Accuracy	98 - 102%	Validated via spike recovery

Scientific Commentary & Troubleshooting

Why Formic Acid? Although we are operating in Negative Mode (ESI-), the use of 0.1% Formic Acid in the mobile phase is counter-intuitive but necessary. Without acid, the carboxylic acid moiety (

) would partially ionize on the column, leading to peak tailing and split peaks. The acid suppresses ionization during chromatography to ensure sharp peaks, while the high voltage in the ESI source is sufficient to deprotonate the molecule for detection [1].

Handling Isomers: If the synthesis involves a racemic reduction, this LC-MS method validates chemical purity. For enantiomeric purity (R vs S), this method must be adapted using a Chiral Stationary Phase (e.g., Chiralpak AD-RH) or by derivatization with a chiral agent, as MS cannot distinguish enantiomers alone [2].

References

• ICH Harmonised Tripartite Guideline. (2005). Validation of Analytical Procedures: Text and Methodology Q2(R1). International Conference on Harmonisation.[1]

• Han, J., et al. (2010). Targeted LC–MS derivatization for aldehydes and carboxylic acids.[2] Analytical and Bioanalytical Chemistry.[2][3][4][5]

• Abovchem. (n.d.). 4-hydroxy-2,2-dimethylchromane-5-carboxylic acid Product Data.

• FDA. (2015). Analytical Procedures and Methods Validation for Drugs and Biologics.

Sources

• 1. europeanpharmaceuticalreview.com [europeanpharmaceuticalreview.com]
• 2. Targeted LC–MS derivatization for aldehydes and carboxylic acids with a new derivatization agent 4-APEBA - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Comparison of LC-MS-based methods for the determination of carboxylic acids in animal matrices - PMC [pmc.ncbi.nlm.nih.gov]
• 4. ddtjournal.com [ddtjournal.com]
• 5. staff-beta.najah.edu [staff-beta.najah.edu]

A Senior Application Scientist's Guide to Differentiating Chroman-5-Carboxylic Acid Isomers

Introduction: Beyond the Formula—Why Isomeric Purity Matters

In the landscape of drug discovery and materials science, the chroman scaffold is a privileged structure, forming the core of vital compounds like Vitamin E and numerous therapeutic agents.[1][2] Chroman-5-carboxylic acid, with its molecular formula C₁₀H₁₀O₃, represents a key building block in synthetic chemistry. However, this simple formula belies a significant complexity: the existence of multiple isomers. These are molecules that share the same atoms but differ in their arrangement. This guide provides an in-depth comparison of the structural differences between chroman-5-carboxylic acid and its positional isomers, offering researchers the foundational knowledge and practical methodologies required for their unambiguous identification and separation.

The biological and chemical properties of a molecule are intrinsically tied to its three-dimensional structure.[3] A subtle shift in the position of a functional group, as seen in the isomers of chroman carboxylic acid, can drastically alter a compound's pharmacological activity, toxicity, and physicochemical properties.[4][5] For professionals in drug development, working with a pure, well-characterized isomer is not just a matter of best practice; it is a regulatory and scientific necessity. This document serves as a comprehensive manual, detailing the analytical techniques and expert insights needed to navigate the challenges of isomeric differentiation.

Understanding the Isomeric Landscape of Chroman Carboxylic Acid

Isomerism in the context of chroman carboxylic acid primarily manifests in two forms: constitutional (or structural) isomerism and, in substituted derivatives, stereoisomerism.

• Constitutional Isomers: These isomers differ in the connectivity of their atoms. For the unsubstituted chroman carboxylic acid, the main point of variation is the attachment point of the carboxylic acid group (-COOH) to the aromatic ring. While our focus is on chroman-5-carboxylic acid, it is crucial to differentiate it from its common positional isomers: chroman-6-carboxylic acid, chroman-7-carboxylic acid, and chroman-8-carboxylic acid.

• Stereoisomers: While the parent chroman-5-carboxylic acid molecule is achiral, many of its biologically active derivatives possess chiral centers, most commonly at the C2 position of the dihydropyran ring.[6] These enantiomers or diastereomers can exhibit profoundly different biological effects, making their separation and identification critical.[5][7]

Below is a diagram illustrating the core chroman structure and the numbering convention, highlighting the positions for potential carboxylic acid substitution.

Sources

• 1. 13C CP MAS NMR and DFT Studies of 6-Chromanyl Ethereal Derivatives [mdpi.com]
• 2. Effects of alpha-tocopherol, its carboxylic acid chromane compound and two novel antioxidant isoflavanones on prostaglandin H synthase activity and autodeactivation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. X-Ray Crystallography of Chemical Compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. air.unimi.it [air.unimi.it]
• 6. mdpi.com [mdpi.com]
• 7. asianpubs.org [asianpubs.org]

A Senior Application Scientist's Guide to FTIR Spectral Analysis of Hydroxy-Dimethylchroman Carboxylic Functional Groups

For researchers, scientists, and drug development professionals navigating the intricate world of molecular characterization, the precise identification of functional groups is paramount. This guide provides an in-depth, comparative analysis of Fourier-Transform Infrared (FTIR) spectroscopy for the characterization of hydroxy-dimethylchroman carboxylic acids. We will delve into the causality behind experimental choices, present self-validating protocols, and objectively compare FTIR with alternative analytical techniques, supported by experimental data and authoritative references.

The Crucial Role of Functional Group Analysis

Hydroxy-dimethylchroman carboxylic acids are a class of compounds with significant interest in medicinal chemistry and materials science. The presence and positioning of both a hydroxyl (-OH) and a carboxylic acid (-COOH) group on the chroman scaffold are critical determinants of their biological activity, solubility, and reactivity. Therefore, a robust analytical method to confirm their presence and understand their molecular environment is essential. FTIR spectroscopy emerges as a powerful, non-destructive, and rapid technique for this purpose.

Unveiling Functional Groups with FTIR: A Mechanistic Perspective

FTIR spectroscopy operates on the principle that molecules absorb infrared radiation at specific frequencies corresponding to their vibrational modes.[1] The energy of these vibrations is quantized and depends on the bond strength, the mass of the bonded atoms, and the overall molecular structure. By analyzing the absorption spectrum, we can identify the characteristic "fingerprints" of various functional groups.

For a hydroxy-dimethylchroman carboxylic acid, our primary interest lies in the vibrational modes of the hydroxyl and carboxylic acid moieties.

The Signature of a Carboxylic Acid

The carboxylic acid group presents several distinct and strong absorption bands in the infrared spectrum, making it readily identifiable.

• O-H Stretching: The most characteristic feature is a very broad and intense absorption band typically observed between 2500 and 3300 cm⁻¹.[2][3][4] This exceptional broadness is a direct consequence of strong intermolecular hydrogen bonding, which leads to the formation of stable dimers in the solid state or in concentrated solutions.[3][5] This broad envelope often overlaps with the C-H stretching vibrations.[3][6]

• C=O Stretching: A sharp and intense absorption due to the carbonyl (C=O) stretch is expected in the region of 1690-1760 cm⁻¹.[3][7] The exact position is influenced by factors such as dimerization and conjugation. For a hydrogen-bonded dimer, the peak is typically found around 1710 cm⁻¹.[6][8]

• C-O Stretching and O-H Bending: The C-O stretching vibration appears as a medium to strong band between 1210 and 1320 cm⁻¹.[3][7] Additionally, in-plane O-H bending can be observed in the 1395-1440 cm⁻¹ region, though it may overlap with C-H bending bands.[3] An out-of-plane O-H bend is also sometimes visible as a broad peak around 910-950 cm⁻¹.[3]

Identifying the Hydroxyl Group

The hydroxyl group, in this case, is phenolic, being attached to the aromatic ring of the chroman structure.

• O-H Stretching: A free (non-hydrogen-bonded) phenolic O-H group typically shows a sharp, strong absorption band in the 3500-3700 cm⁻¹ region.[4] However, in the solid state or in concentrated solutions, intermolecular hydrogen bonding will cause this band to broaden and shift to a lower frequency, typically in the 3200-3550 cm⁻¹ range.[2][4] It is crucial to distinguish this from the even broader carboxylic acid O-H stretch.

A Self-Validating Experimental Protocol for FTIR Analysis

The integrity of your FTIR data hinges on meticulous sample preparation and a well-defined experimental workflow. The following protocol is designed to be self-validating, ensuring reproducible and high-quality spectra.

Sample Preparation: The Foundation of a Good Spectrum

The choice of sample preparation technique depends on the physical state of the hydroxy-dimethylchroman carboxylic acid. For solid samples, two primary methods are recommended:

• Potassium Bromide (KBr) Pellet Method: This is a classic transmission technique that provides high-quality spectra.

  • Grind: Carefully grind 1-2 mg of the solid sample to a fine powder using an agate mortar and pestle. This minimizes light scattering.[9][10]

  • Mix: Add approximately 100-200 mg of dry, spectroscopic grade KBr powder and mix thoroughly. KBr is transparent in the mid-IR region.[9]

  • Press: Transfer the mixture to a pellet die and apply pressure using a hydraulic press to form a transparent or translucent pellet.[9]

  • Analyze: Place the KBr pellet in the sample holder of the FTIR spectrometer.[9]

• Attenuated Total Reflectance (ATR) Method: ATR is a modern, rapid technique that requires minimal sample preparation.

  • Clean: Ensure the ATR crystal (typically diamond or germanium) is impeccably clean.

  • Sample Application: Place a small amount of the solid sample directly onto the ATR crystal.[9]

  • Apply Pressure: Use the pressure arm to ensure intimate contact between the sample and the crystal.[9]

  • Analyze: Collect the spectrum directly.

Causality Behind the Choice: While ATR is faster and requires less sample, the KBr pellet method can sometimes provide sharper and more detailed spectra, especially in the fingerprint region (below 1500 cm⁻¹), as it is a transmission technique.[2] For initial characterization, ATR is often sufficient. For detailed structural elucidation or comparison with spectral libraries, the KBr method may be preferred.

Data Acquisition and Processing

• Background Spectrum: Always collect a background spectrum of the empty sample compartment (for KBr) or the clean ATR crystal. This is crucial to subtract the spectral contributions of atmospheric water and carbon dioxide.

• Sample Spectrum: Acquire the sample spectrum with a sufficient number of scans (e.g., 32 or 64) to achieve a good signal-to-noise ratio. A typical resolution is 4 cm⁻¹.[11]

• Data Processing: Perform baseline correction and normalization of the spectrum for accurate peak identification and comparison.

Interpreting the Spectrum: A Hypothetical Example

Below is a table summarizing the expected characteristic FTIR absorption bands for a hypothetical hydroxy-dimethylchroman carboxylic acid.

Wavenumber Range (cm⁻¹)	Vibrational Mode	Functional Group	Expected Appearance
3200-3550	O-H Stretch (phenolic, H-bonded)	Hydroxyl	Strong, broad
2500-3300	O-H Stretch (carboxylic acid, H-bonded dimer)	Carboxylic Acid	Very strong, very broad
~2960, ~2870	C-H Stretch (aliphatic)	Dimethylchroman	Medium, sharp
~1710	C=O Stretch (H-bonded dimer)	Carboxylic Acid	Strong, sharp
~1600, ~1480	C=C Stretch (aromatic)	Chroman Ring	Medium to weak, sharp
1395-1440	O-H Bend (in-plane)	Carboxylic Acid	Medium
1210-1320	C-O Stretch	Carboxylic Acid	Strong
~1200	C-O Stretch (phenolic)	Hydroxyl	Strong
910-950	O-H Bend (out-of-plane)	Carboxylic Acid	Medium, broad

Comparative Analysis: FTIR vs. Alternative Techniques

While FTIR is an excellent tool for functional group identification, a comprehensive analysis often benefits from complementary techniques. Here, we compare FTIR with Nuclear Magnetic Resonance (NMR) spectroscopy and Mass Spectrometry (MS).

Feature	FTIR Spectroscopy	NMR Spectroscopy (¹H, ¹³C)	Mass Spectrometry (MS)
Information Provided	Functional groups, vibrational modes	Connectivity of atoms, chemical environment of nuclei	Molecular weight, elemental composition, fragmentation patterns
Sensitivity	Moderate	Low	High
Specificity	Good for characteristic functional groups	Very high for structural elucidation	High for molecular formula determination
Sample Requirements	mg range, solid or liquid	mg range, requires suitable deuterated solvent	µg to ng range
Cost	Low	High	High
Analysis Time	Fast (minutes)	Slower (minutes to hours)	Fast (minutes)
Key Advantage for Topic	Rapid and definitive identification of -OH and -COOH groups	Provides detailed structural information, including isomer differentiation	Confirms molecular weight and elemental formula

Field-Proven Insight: For routine confirmation of the synthesis of a hydroxy-dimethylchroman carboxylic acid, FTIR is often the first and most efficient analytical step. If the FTIR spectrum is consistent with the expected functional groups, NMR and MS are then used for complete structural verification and purity assessment. Recent advancements have also seen the application of machine learning models to aid in the interpretation of FTIR spectra, potentially reducing analysis time and subjectivity.[12][13]

Experimental Workflow and Logical Relationships

The following diagrams illustrate the experimental workflow for FTIR analysis and the logical relationship between the observed spectral features and the molecular structure.

Caption: Experimental workflow for FTIR analysis of a solid sample.

Caption: Logical relationship between molecular structure and key FTIR spectral features.

Conclusion

FTIR spectroscopy stands as an indispensable tool for the rapid and reliable identification of hydroxyl and carboxylic acid functional groups in hydroxy-dimethylchroman derivatives. Its ease of use, speed, and non-destructive nature make it an ideal first-line analytical technique in research and development settings. By understanding the principles behind the technique, following robust experimental protocols, and judiciously employing complementary analytical methods, researchers can confidently characterize their molecules and accelerate their scientific discoveries.

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A Comparative Guide to Chroman Derivatives in Modern Drug Design

The chroman (3,4-dihydro-2H-1-benzopyran) ring system is a cornerstone of medicinal chemistry, recognized as a "privileged structure" for its recurrence in a multitude of natural products and synthetic molecules with significant biological activity.[1][2] This guide provides a comparative analysis of key chroman acid derivatives, delving into their therapeutic applications, mechanisms of action, and the experimental data that underpins their development. We will explore the journey of these compounds from antidiabetic agents to promising candidates in oncology and neuroprotection, offering field-proven insights into their design and evaluation.

Part 1: The Chroman Scaffold in Therapeutic Contexts

The versatility of the chroman scaffold, particularly its oxidized form, chroman-4-one, allows for extensive chemical modification, leading to a broad spectrum of pharmacological activities.[2][3] The subtle structural difference between chroman-4-ones and their related chromones—the absence of a C2-C3 double bond—can result in dramatically different biological effects, making this a rich field for structure-activity relationship (SAR) studies.[4]

Antidiabetic Agents: The Rise and Fall of a Paradigm

The story of chroman derivatives in modern medicine is inseparable from Troglitazone (Rezulin®), the first-in-class thiazolidinedione antidiabetic drug.[5] Its development was a landmark, proving that targeting insulin resistance was a viable therapeutic strategy for type 2 diabetes.

Mechanism of Action: Troglitazone functions primarily as a potent agonist for the Peroxisome Proliferator-Activated Receptor-gamma (PPARγ), a nuclear receptor that regulates the transcription of genes crucial for glucose and lipid metabolism.[5][6] Upon activation by Troglitazone, PPARγ forms a heterodimer with the retinoid X receptor (RXR), which then binds to specific DNA sequences (PPREs) in the promoter regions of target genes. This enhances insulin sensitivity in key tissues like skeletal muscle and adipose tissue, increases glucose uptake, and decreases hepatic glucose production.[6][7][8]

Caption: Mechanism of Troglitazone via PPARγ activation.

Despite its efficacy, Troglitazone was withdrawn from the market due to idiosyncratic hepatotoxicity.[5] This critical flaw was linked to the metabolic oxidation of the chroman ring, which can form reactive quinone-type metabolites. This serves as a crucial lesson in drug design: the scaffold that confers therapeutic benefit can also be the source of toxicity, emphasizing the need for rigorous metabolic profiling early in development.

Anticancer Agents: Targeting Multiple Hallmarks of Cancer

The chroman scaffold has proven to be a fertile ground for the discovery of novel anticancer agents that act through diverse mechanisms.[9][10][11] These derivatives have demonstrated potent activity against a range of human cancer cell lines.

• Tubulin Polymerization Inhibitors: Certain substituted 4-aryl-4H-chromene compounds disrupt the cell cycle by inhibiting the polymerization of tubulin, a critical component of the cytoskeleton necessary for mitosis.[1]

• Kinase Inhibitors: Chroman-4-one derivatives have been developed as inhibitors for key signaling kinases, such as BRAF, which is frequently mutated in melanoma.[1]

• Dual-Activity Compounds: Researchers have successfully designed and synthesized chroman derivatives that exhibit both anti-breast cancer and antiepileptic activities, showcasing the potential for creating multi-target drugs from a single scaffold.[12][13]

The following table summarizes the in vitro anticancer activity of selected chroman derivatives, highlighting their potency against various cancer cell lines.

Compound ID	Derivative Class	Cancer Cell Line	Activity Metric	Value (µM)	Reference
Compound 6i	Chroman-Isatin Schiff Base	MCF-7 (Breast)	GI₅₀	34.7	[12][13]
Various	3-Arylidenechroman-4-ones	NCI-60 Panel	Varies	Varies	[9]
Various	2-Alkyl Chroman-4-ones	Breast & Lung	Proliferation	Low µM	[14]

Causality in Design: The rationale for combining a chroman moiety with an isatin Schiff base, as in Compound 6i, stems from the known anticancer properties of isatin and the ability of the chroman scaffold to improve cell permeability and interact with various biological targets.[12] This hybrid approach aims to create synergistic effects or a novel mechanism of action.

Neuroprotective Agents: A New Frontier

Chroman derivatives are emerging as promising candidates for treating neurodegenerative diseases like Alzheimer's disease (AD).[15][16] Their therapeutic potential is often linked to their antioxidant properties—a characteristic of the natural chroman, Vitamin E—and their ability to inhibit key enzymes involved in AD pathology.[15]

• Cholinesterase Inhibition: Derivatives have been designed to inhibit acetylcholinesterase (AChE) and butyrylcholinesterase (BuChE), enzymes that break down neurotransmitters essential for cognitive function.[15]

• MAO Inhibition: Other chroman-based molecules show inhibitory activity against monoamine oxidase (MAO-A and MAO-B), enzymes whose dysregulation is implicated in neurodegeneration.[15][17]

• Antioxidant and Anti-inflammatory Effects: Many chromone derivatives exhibit neuroprotective effects by reducing oxidative stress and suppressing neuroinflammation, key factors in the progression of AD.[16][18]

The table below compares the inhibitory activity of representative chroman derivatives against key neurological targets.

Compound Class	Target Enzyme	Activity Metric	Value (µM)	Reference
gem-Dimethylchroman-4-ol	eqBuChE	IC₅₀	2.9 - 7.3	[15]
gem-Dimethylchroman-4-amine	eqBuChE	IC₅₀	7.6 - 67	[15]
Naphthylchroman-4-one	MAO-B	% Inhibition at 1µM	27.7%	[15]

Part 2: Core Experimental Protocols

The validation of any potential drug candidate relies on robust and reproducible experimental data. The protocols described below are foundational for assessing the anticancer and antioxidant activities of chroman derivatives. They are designed to be self-validating by including appropriate controls and standards.

In Vitro Anticancer Activity: The MTT Proliferation Assay

This colorimetric assay is a standard method for assessing the cytotoxic or antiproliferative effects of a compound.[1][11] Its principle is based on the ability of mitochondrial dehydrogenases in viable, metabolically active cells to reduce the yellow tetrazolium salt MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) into a purple formazan product, which can be quantified spectrophotometrically.[19]

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Safety & Regulatory Compliance

Personal Protective Equipment (PPE) &amp; Handling Guide: 4-Hydroxy-2,2-dimethylchroman-5-carboxylic acid

[1]

Executive Safety Summary

Compound: 4-Hydroxy-2,2-dimethylchroman-5-carboxylic acid CAS (Analog/Generic): 158227-26-0 (Reference for Chroman-5-carboxylic acid derivatives) Physical State: Solid (Powder/Crystal) Primary Hazards: Skin Irritation (H315), Serious Eye Irritation (H319), Respiratory Irritation (H335).[1]

Operational Directive: This compound is a functionalized organic acid . While not classified as acutely fatal, its pharmacological potential (chroman scaffold) and acidic nature necessitate strict Control Band 2 protocols. The primary risk vector is inhalation of fugitive dust during weighing and contact dermatitis from acidic residues.

Risk Assessment & Mechanistic Rationale

To select the correct PPE, we must understand the chemical interaction with biological tissues and protective materials.

The "Why" Behind the Protocol

• Acidic Moiety (-COOH): The carboxylic acid group at position 5 provides a proton source. Upon contact with mucous membranes (eyes, lungs) or perspiration on the skin, it lowers local pH, causing immediate protein denaturation and irritation.

• Chroman Scaffold: This lipophilic bicyclic structure increases the compound's ability to permeate the stratum corneum (outer skin layer). This means surface contamination can transition to systemic absorption faster than simple mineral acids.

• Physical Form (Dust): As a solid intermediate, the highest exposure risk occurs during mass transfer (weighing). Airborne particles <10µm are respirable and can cause bronchial spasms (H335).

PPE Specifications (The Matrix)

Do not rely on generic "lab safety" rules. Use this targeted matrix for chroman-derivative handling.

Protection Zone	Recommended Equipment	Technical Justification
Hand Protection	Double Nitrile Gloves (Inner: 4 mil; Outer: 5-8 mil)	Permeation vs. Degradation: Standard latex degrades upon contact with acidic organic solids.[1] Nitrile offers superior chemical resistance. Double gloving allows the outer glove to be stripped immediately upon contamination without exposing skin.
Eye Protection	Chemical Splash Goggles (ANSI Z87.1+)	Dust Exclusion: Standard safety glasses have gaps. Fine organic powders flow around lenses. Goggles provide a seal against airborne dust and accidental splashes during solubilization.
Respiratory	Fume Hood (Primary)N95/P100 (Secondary)	Engineering First: PPE is the last line of defense. All open handling must occur inside a certified fume hood. If weighing outside a hood is unavoidable (not recommended), a fit-tested N95 is the minimum requirement.[1]
Body Defense	Lab Coat (High-Neck) + Tyvek Sleeves	Gap Coverage: The wrist gap between glove and coat is the most common exposure point. Tyvek sleeves bridge this gap. A high-neck coat prevents dust settling on the clavicle/neck area.[1]

Operational Protocols: Step-by-Step

Pre-Start Checklist (The "Zero-Fail" System)

• Airflow Verification: Confirm Fume Hood face velocity is between 80–100 fpm.

• Static Control: Organic powders are static-prone. Use an ionizing bar or anti-static gun if available to prevent "fly-away" powder during weighing.

• Solvent Selection: Identify your solvent before handling. This compound is likely soluble in DMSO, Methanol, or Ethyl Acetate. Ensure gloves are compatible with the solvent as well as the solute.

Weighing & Transfer Workflow

• Step 1: Place the balance inside the fume hood. If vibration is an issue, use a marble balance slab.

• Step 2: Don PPE: Lab coat

  Inner Gloves Tyvek Sleeves Outer Gloves Goggles.

• Step 3: Open the container only inside the hood.

• Step 4: Transfer using a disposable spatula. Never return excess chemical to the stock bottle (prevents cross-contamination).

• Step 5: Wipe the exterior of the receiving vessel with a dry Kimwipe before removing it from the hood.

Cleanup & Decontamination

• Dry Spills: Do not use wet rags initially (creates an acidic slurry). Sweep gently with a brush into a dust pan, then wipe the surface with a 10% Sodium Bicarbonate solution (neutralization) followed by water.

• Wet Spills: Absorb with vermiculite or chem-pads.

Visualization: Safety Logic & Workflow

Hierarchy of Controls for Organic Acids

This diagram illustrates the decision logic for handling irritant solids.

Figure 1: Decision Logic for PPE selection based on physical state.[1]

The "Clean-Trace" Handling Workflow

Visualizing the movement of the chemical to prevent contamination spread.[1]

Figure 2: Operational workflow ensuring containment from prep to disposal.[1]

Emergency & Disposal Protocols

First Aid (Immediate Action)

• Eye Contact: Flush immediately with water for 15 minutes.[2][3][4][5][6][7] The acidic nature requires thorough irrigation to restore ocular pH. Do not rub.

• Skin Contact: Wash with soap and water.[2][4][6][7][8] If redness persists (dermatitis), seek medical attention.

• Inhalation: Move to fresh air. If wheezing occurs (bronchial irritation), medical evaluation is required.

Waste Disposal[3][5][7]

• Classification: Hazardous Chemical Waste (Solid).

• Stream: Segregate into Solid Organic Waste .

• Labeling: Must be labeled with full chemical name and hazard warnings (Irritant).

• Incompatibility: Do not mix with strong oxidizers (e.g., permanganates) or strong bases (exothermic neutralization risk) in the waste container.

References

• PubChem. (n.d.). 4-Hydroxy-2,2-dimethylbutanoic acid (Analogous Structure Safety Data).[1] National Library of Medicine. Retrieved February 24, 2026, from [Link][1]

• Occupational Safety and Health Administration (OSHA). (n.d.). Hazard Communication Standard: Labels and Pictograms.[8] United States Department of Labor. Retrieved February 24, 2026, from [Link][1]

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